1-(dimethylamino)butan-2-ol

• CAS: 3760-96-1

Core Science & Biosynthesis

1-(dimethylamino)butan-2-ol chemical structure and molecular weight

1-(Dimethylamino)butan-2-ol: Structural Dynamics, Synthesis Workflows, and Applications in Drug Development An Application Scientist’s Technical Guide

As drug development increasingly relies on highly functionalized, low-molecular-weight building blocks to optimize pharmacokinetic properties, 1-(dimethylamino)butan-2-ol has emerged as a privileged scaffold. Featuring a dual-functional 1,2-amino alcohol motif, this compound serves as a critical intermediate in the synthesis of complex active pharmaceutical ingredients (APIs).

This technical guide deconstructs the chemical identity, mechanistic synthesis, and pharmaceutical applications of 1-(dimethylamino)butan-2-ol, providing researchers with field-proven protocols and self-validating workflows.

Part 1: Core Chemical Identity & Structural Analysis

1-(Dimethylamino)butan-2-ol is a secondary alcohol attached to a butane backbone, with a tertiary dimethylamino group positioned at the C1 carbon[1]. This specific structural arrangement allows the molecule to participate extensively in hydrogen bonding and act as a bidentate chelating ligand in organometallic chemistry.

The presence of the basic tertiary amine (pKa ~9.5) allows the molecule to be easily protonated at physiological pH, a property highly valued in medicinal chemistry for improving the aqueous solubility of lipophilic drug candidates[2].

Table 1: Physicochemical Properties & Identification Data

Property	Value
IUPAC Name	1-(dimethylamino)butan-2-ol
CAS Registry Number	3760-96-1 (Secondary: 104353-36-8)[1][3]
Molecular Formula	C6H15NO[3][4]
Molecular Weight	117.19 g/mol [3][4]
Boiling Point	~123 °C – 130 °C[1][5]
Density	~0.85 – 0.90 g/cm³[5]
Appearance	Colorless liquid[1]
SMILES String	CCC(CN(C)C)O[1][3]

Part 2: Mechanistic Synthesis Workflow

The most atom-economical and scalable method for synthesizing 1-(dimethylamino)butan-2-ol is the regioselective, nucleophilic ring-opening of 1,2-epoxybutane using dimethylamine[6].

Regioselective SN2 synthesis of 1-(dimethylamino)butan-2-ol from 1,2-epoxybutane.

Self-Validating Protocol: Epoxide Ring-Opening Synthesis

Objective: To synthesize and isolate high-purity 1-(dimethylamino)butan-2-ol.

Step 1: Reagent Preparation & Initiation

• Action: In a round-bottom flask equipped with a magnetic stirrer, add 5.00 mL of 1,2-epoxybutane to 25 mL of distilled water. Slowly introduce a stoichiometric excess of dimethylamine (typically a 40% w/w aqueous solution)[6].

• Causality: The three-membered epoxide ring is highly strained, making it highly susceptible to nucleophilic attack. Water is chosen as the solvent because it is environmentally benign, highly polar (stabilizing the transition state), and acts as a proton donor to the resulting alkoxide intermediate, driving the reaction forward to the alcohol[6].

Step 2: Reaction Execution

• Action: Cap the flask securely and stir the biphasic mixture vigorously at room temperature (20–25 °C) for 12 to 16 hours.

• Causality: Vigorous stirring is mandatory to maximize the interfacial surface area between the organic epoxide and the aqueous amine. Room temperature is strictly maintained to prevent the highly volatile dimethylamine (boiling point ~7 °C) from escaping the system, ensuring steady pseudo-first-order kinetics.

Step 3: In-Process Validation (Self-Validation System)

• Action: After 12 hours, sample the organic layer and analyze via Gas Chromatography-Mass Spectrometry (GC-MS).

• Causality: A robust protocol requires analytical proof of completion before downstream processing. The complete disappearance of the 1,2-epoxybutane peak and the emergence of a dominant peak with an m/z of 117.19 confirms total conversion[4]. Proceeding without this validation risks contaminating the final product with unreacted epoxide.

Step 4: Extraction & Purification

• Action: Transfer the mixture to a separatory funnel. Extract with diethyl ether (2 x 50 mL). Collect the combined organic layers, dry over anhydrous sodium sulfate (Na2SO4), filter, and concentrate in vacuo[6].

• Causality: The target amino alcohol partitions preferentially into the ether layer, leaving unreacted dimethylamine and highly polar byproducts in the aqueous phase. Drying with Na2SO4 removes residual water, which is critical to prevent azeotrope formation during the final vacuum distillation step.

Part 3: Applications in Advanced Drug Development

The bifunctional nature of 1-(dimethylamino)butan-2-ol allows it to be seamlessly integrated into complex molecular architectures. As an Application Scientist, I frequently utilize this compound in the following domains:

1. Melanocortin-4 Receptor (MC-4R) Modulators Amino alcohols are heavily utilized as hydrophilic spacers in the synthesis of substituted heteroarylpiperidine derivatives. These derivatives act as highly selective MC-4R agonists or antagonists, which are actively investigated for the treatment of metabolic disorders such as obesity, diabetes, and cancer cachexia[6][7]. The dimethylamino group enhances receptor binding affinity via favorable electrostatic interactions within the MC-4R binding pocket.

2. KRas G12C Inhibitors In the oncology sector, the KRas G12C mutation was historically considered "undruggable." Modern covalent inhibitors targeting this mutation often incorporate basic amine side chains to optimize their pharmacokinetic profiles. The 1-(dimethylamino)butan-2-ol scaffold can be grafted onto inhibitor backbones to improve aqueous solubility and cellular permeability, ensuring the drug reaches the intracellular KRas target at therapeutic concentrations[2].

References

• Title: Patent Application Publication: US 2019 / 0062330 A1 (KRas G12C Inhibitors) Source: googleapis.com (USPTO) URL: [Link]

• Title: SUBSTITUTED HETEROARYLPIPERIDINE DERIVATIVES AS MELANOCORTIN-4 RECEPTOR MODULATORS Source: googleapis.com (European Patent Office) URL: [Link]

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1-(dimethylamino)butan-2-ol 1H and 13C NMR spectral data analysis

An In-Depth Technical Guide to the ¹H and ¹³C NMR Spectral Analysis of 1-(dimethylamino)butan-2-ol

Abstract

Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled analytical technique for the structural elucidation of organic molecules. This guide provides a comprehensive analysis of the ¹H and ¹³C NMR spectra of 1-(dimethylamino)butan-2-ol (CAS: 34487-37-1), a versatile bifunctional compound used as an intermediate in organic and pharmaceutical synthesis.[1] We will delve into the theoretical underpinnings of chemical shifts, spin-spin coupling, and the impact of molecular asymmetry. This document serves as a practical resource for researchers and drug development professionals, offering not only spectral interpretation but also the strategic rationale behind advanced 2D NMR experiments and detailed protocols for data acquisition.

Structural and Stereochemical Considerations

A robust NMR analysis begins with a thorough examination of the molecule's structure. 1-(dimethylamino)butan-2-ol possesses a four-carbon chain with a dimethylamino group at position 1 and a hydroxyl group at position 2.

The critical feature of this molecule is the presence of a stereocenter at the C2 carbon, which is bonded to four different groups (-H, -OH, -CH₂CH₃, and -CH₂N(CH₃)₂). This chirality renders the molecule asymmetric, a fact that has profound consequences for its NMR spectra. Specifically, the asymmetry makes the geminal protons on the adjacent methylene groups (C1 and C3) chemically non-equivalent. These protons are termed "diastereotopic" and will have different chemical shifts and couple with each other, leading to more complex splitting patterns than might be initially expected.[2]

Figure 1: Structure of 1-(dimethylamino)butan-2-ol with carbon numbering. The asterisk (*) denotes the chiral center at C2.

¹H NMR Spectral Data Analysis

The ¹H NMR spectrum provides information on the electronic environment, number, and connectivity of protons. The presence of both hydroxyl and amino groups means that experimental conditions like solvent choice, concentration, and temperature can significantly influence the spectrum.[3][4]

Predicted Chemical Shifts and Multiplicities

• Hydroxyl Proton (-OH): The chemical shift of the OH proton is highly variable (typically δ 1-5 ppm) and depends on the extent of hydrogen bonding.[5] Its signal is often broad due to chemical exchange.[6][7] To definitively identify this peak, a D₂O shake is performed; the labile OH proton exchanges with deuterium, causing its signal to disappear from the spectrum.[5]

• Methine Proton (H2): The proton on C2 is attached to the carbon bearing the electronegative oxygen atom, causing it to be deshielded (δ ~3.6-3.9 ppm). It is coupled to the protons on C1 and C3, resulting in a complex multiplet.

• Methylene Protons (H1a, H1b): These protons are adjacent to the nitrogen atom and are diastereotopic. They will appear as two distinct signals, likely overlapping in a complex multiplet, in the range of δ ~2.3-2.8 ppm. Each will be split by the other (geminal coupling) and by the H2 proton (vicinal coupling).

• Dimethylamino Protons (-N(CH₃)₂): The six protons of the two methyl groups attached to the nitrogen are equivalent due to rapid rotation around the C-N bonds. They will appear as a sharp singlet at approximately δ 2.2-2.4 ppm.

• Methylene Protons (H3a, H3b): These protons are also diastereotopic due to the C2 stereocenter. They will appear as a complex multiplet further upfield (δ ~1.4-1.6 ppm), split by each other, H2, and the H4 protons.

• Methyl Protons (H4): The terminal methyl group protons are the most shielded, appearing as a triplet (due to coupling with the two H3 protons) at approximately δ 0.9 ppm.

Data Summary: Predicted ¹H NMR

Proton Assignment	Predicted δ (ppm)	Multiplicity	Integration	Key Neighbors for Coupling
H4 (-CH₃)	0.9 - 1.1	Triplet (t)	3H	H3a, H3b
H3a, H3b (-CH₂-)	1.4 - 1.6	Multiplet (m)	2H	H2, H4, H3b/H3a
-N(CH₃)₂	2.2 - 2.4	Singlet (s)	6H	None
H1a, H1b (-CH₂-N)	2.3 - 2.8	Multiplet (m)	2H	H2, H1b/H1a
H2 (-CH(OH)-)	3.6 - 3.9	Multiplet (m)	1H	H1a, H1b, H3a, H3b
-OH	1.0 - 5.0 (variable)	Broad Singlet (br s)	1H	None (typically)

¹³C NMR and DEPT Spectral Data Analysis

The ¹³C NMR spectrum reveals the number of chemically distinct carbon environments in the molecule. Given the asymmetry of 1-(dimethylamino)butan-2-ol, all six carbon atoms are chemically non-equivalent and should produce six distinct signals.[8]

Predicted Chemical Shifts

The chemical shifts are primarily influenced by the electronegativity of the attached atoms (O and N).

• C2 (-CH(OH)-): This carbon is directly bonded to the highly electronegative oxygen atom, making it the most deshielded carbon in the aliphatic region (δ ~68-72 ppm).[9]

• C1 (-CH₂-N): The carbon adjacent to the nitrogen is also significantly deshielded (δ ~60-65 ppm).

• -N(CH₃)₂: The two methyl carbons attached to nitrogen are equivalent and will appear at δ ~45-48 ppm.

• C3 (-CH₂-): This methylene carbon is further from the heteroatoms and appears at a more typical alkane chemical shift (δ ~28-32 ppm).

• C4 (-CH₃): The terminal methyl carbon is the most shielded carbon, appearing furthest upfield (δ ~10-12 ppm).

Causality of DEPT Experiments

While the ¹³C spectrum shows all carbon signals, it doesn't explicitly state the number of attached protons. This is where Distortionless Enhancement by Polarization Transfer (DEPT) experiments become essential.[10] They are run as separate experiments to edit the main ¹³C spectrum.

• DEPT-90: This experiment only shows signals for carbons with one attached proton (methine, CH).

• DEPT-135: This experiment shows CH and CH₃ carbons as positive peaks, while CH₂ carbons appear as negative peaks (inverted). Quaternary carbons (no attached protons) are invisible in both DEPT-90 and DEPT-135 spectra.[11][12]

By comparing the broadband ¹³C spectrum with the DEPT-90 and DEPT-135 spectra, every carbon can be unambiguously assigned.

Data Summary: Predicted ¹³C NMR and DEPT

Carbon Assignment	Predicted δ (ppm)	DEPT-90	DEPT-135
C4 (-CH₃)	10 - 12	No Signal	Positive
C3 (-CH₂-)	28 - 32	No Signal	Negative
-N(CH₃)₂	45 - 48	No Signal	Positive
C1 (-CH₂-N)	60 - 65	No Signal	Negative
C2 (-CH(OH)-)	68 - 72	Positive	Positive

Advanced Structural Confirmation with 2D NMR

For a molecule with overlapping multiplets, 1D NMR alone may not be sufficient for complete assignment. Two-dimensional (2D) NMR experiments provide a correlation map to definitively establish connectivity.

Figure 2: Logical workflow for NMR-based structure elucidation.

¹H-¹H COSY (Correlation Spectroscopy)

The COSY experiment identifies protons that are coupled to each other (typically through 2 or 3 bonds).[13] A 2D plot is generated with the ¹H spectrum on both axes. Cross-peaks (off-diagonal signals) appear between the signals of coupled protons, revealing the spin systems within the molecule.[14]

For 1-(dimethylamino)butan-2-ol, COSY would show:

• A cross-peak between the H4 triplet and the H3 multiplet.

• A cross-peak between the H3 multiplet and the H2 multiplet.

• A cross-peak between the H2 multiplet and the H1 multiplet.

This confirms the entire butanol backbone connectivity.

Figure 3: Predicted ¹H-¹H COSY correlations (dashed red lines) for 1-(dimethylamino)butan-2-ol.

¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence)

The HSQC experiment correlates each proton signal with the signal of the carbon to which it is directly attached.[15] The 2D spectrum plots the ¹H spectrum on one axis and the ¹³C spectrum on the other. A cross-peak appears at the coordinates of a directly bonded C-H pair.[14][16] This is the most powerful experiment for unambiguously assigning carbon signals based on previously assigned proton signals.

Experimental Protocols

Adherence to standardized protocols is critical for obtaining high-quality, reproducible NMR data.

Sample Preparation

• Compound Purity: Ensure the 1-(dimethylamino)butan-2-ol sample is of high purity (>95%) to avoid interfering signals.

• Solvent Selection: Choose a deuterated solvent in which the compound is fully soluble. Chloroform-d (CDCl₃) is a common first choice. For observing sharp OH coupling, DMSO-d₆ is superior as it slows down proton exchange.[4]

• Concentration: Weigh 5-10 mg of the compound directly into a clean, dry 5 mm NMR tube.

• Dissolution: Add approximately 0.6 mL of the chosen deuterated solvent.[17]

• Standard: Add a small amount of an internal standard, such as tetramethylsilane (TMS), if the solvent signal cannot be used for referencing.

• Mixing: Cap the tube and gently invert it several times or use a vortex mixer until the sample is completely dissolved.

NMR Data Acquisition

• Instrument: A high-resolution NMR spectrometer (e.g., 400 MHz or higher) is recommended.

• Shimming: Insert the sample into the spectrometer and shim the magnetic field to optimize its homogeneity, ensuring sharp, symmetrical peaks.

• ¹H NMR: Acquire a standard 1D proton spectrum. Typical acquisition time is under 1 minute.

• ¹³C NMR: Acquire a broadband proton-decoupled ¹³C spectrum. Due to the low natural abundance of ¹³C, this requires a longer acquisition time (minutes to hours, depending on concentration).

• DEPT: Acquire DEPT-90 and DEPT-135 spectra. These are relatively quick experiments.

• COSY: Acquire a gradient-selected (gCOSY) spectrum.

• HSQC: Acquire a gradient-selected ¹H-¹³C HSQC spectrum.

• D₂O Exchange: After acquiring the initial spectra, remove the sample, add one drop of deuterium oxide (D₂O), shake well, and re-acquire the ¹H NMR spectrum to confirm the OH peak.

Conclusion

The comprehensive NMR analysis of 1-(dimethylamino)butan-2-ol is a multi-step process that leverages 1D and 2D techniques for complete structural verification. The key to a successful interpretation lies in recognizing the molecule's inherent asymmetry due to the C2 stereocenter, which gives rise to diastereotopic protons and spectral complexity. By systematically applying ¹H, ¹³C, DEPT, COSY, and HSQC experiments, one can move beyond simple prediction to the confident and unambiguous assignment of every atom in the structure, a foundational requirement for any research, development, or quality control endeavor.

References

• Reich, H. J. (n.d.). Chemical Shift Effects of OH Protons. University of Wisconsin. Retrieved from [Link]

• University of Potsdam. (n.d.). H NMR Spectroscopy. Retrieved from [Link]

• ACD/Labs. (2023, January 26). Exchangeable Protons in NMR—Friend or Foe?. Retrieved from [Link]

• Reddit. (2023, March 16). Hydroxyl Groups in NMR. r/Chempros. Retrieved from [Link]

• Spyros, A., & Dais, P. (2009). ¹H-NMR as a Structural and Analytical Tool of Intra- and Intermolecular Hydrogen Bonds of Phenol-Containing Natural Products and Model Compounds. Magnetic Resonance in Chemistry, 47(5), 375-389. Retrieved from [Link]

• Doc Brown's Chemistry. (2026, March 3). ¹H proton nmr spectrum of butan-2-ol. Retrieved from [Link]

• Doc Brown's Chemistry. (2026, March 3). C-13 nmr spectrum of butan-2-ol. Retrieved from [Link]

• Magritek. (n.d.). Introduction to ¹³C-NMR and DEPT – Identification of an Alcohol. Retrieved from [Link]

• ResearchGate. (n.d.). ¹³C-NMR spectra (A), DEPT-135 (B), and DEPT-90 (C) Isolate 2. Retrieved from [Link]

• Michigan State University. (n.d.). Proton NMR Table. Department of Chemistry. Retrieved from [Link]

• Chemistry LibreTexts. (2024, October 4). 13.12: DEPT ¹³C NMR Spectroscopy. Retrieved from [Link]

• Master Organic Chemistry. (2022, February 8). ¹³C NMR - How Many Signals. Retrieved from [Link]

• University of Bristol. (2017, May 1). Appendix VI: DEPT, COSY and HETCOR (HMQC, HSQC & HMBC) NMR Spectra. Retrieved from [Link]

• Emery Pharma. (2018, April 2). A Step-By-Step Guide to 1D and 2D NMR Interpretation. Retrieved from [Link]

• Oxford Instruments. (n.d.). ¹H-¹H COSY & TOCSY two-dimensional NMR spectroscopy. Retrieved from [Link]

• Reddit. (2017, March 27). Why R-butan-2-ol has 6 signals in proton NMR?. r/OrganicChemistry. Retrieved from [Link]

• University of Arizona. (n.d.). 2D NMR. Retrieved from [Link]

• University of Cambridge. (n.d.). Additional NMR analysis connections through bonds and space. Retrieved from [Link]

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Thermodynamic properties and boiling point of 1-(dimethylamino)butan-2-ol

An In-Depth Technical Guide to the Thermodynamic Properties and Boiling Point of 1-(Dimethylamino)butan-2-ol

Abstract

1-(Dimethylamino)butan-2-ol (CAS No. 3760-96-1) is a bifunctional organic compound featuring both a secondary alcohol and a tertiary amine group. This unique structure makes it a versatile intermediate in organic synthesis. A thorough understanding of its thermodynamic and physical properties, particularly its boiling point, is critical for professionals in chemical research and drug development for applications ranging from reaction engineering and process scale-up to purification and safety assessments. This guide provides a comprehensive analysis of the available data on the boiling point of 1-(dimethylamino)butan-2-ol, discusses its key thermodynamic properties in the context of its molecular structure, outlines predictive modeling approaches for data-scarce compounds, and presents a detailed protocol for its experimental determination.

Physicochemical Characterization of 1-(Dimethylamino)butan-2-ol

1-(Dimethylamino)butan-2-ol is a colorless liquid at standard conditions, soluble in water and common organic solvents.[1] Its bifunctionality is the primary determinant of its chemical behavior and physical properties. The hydroxyl (-OH) group can act as a hydrogen bond donor, while both the oxygen and the tertiary nitrogen atom can act as hydrogen bond acceptors. These intermolecular forces significantly influence its boiling point and solubility characteristics.

Property	Value	Source
CAS Number	3760-96-1	[2][3]
Molecular Formula	C₆H₁₅NO	[1][2]
Molecular Weight	117.19 g/mol	[1][2]
Appearance	Colorless Liquid	[1]
Density (Experimental)	0.85 g/cm³	[2]
Melting Point (Experimental)	-85 °C	[2]
Flash Point (Experimental)	35 °C	[2]

Boiling Point Analysis: Experimental Data and Structural Rationale

The boiling point is a fundamental physical property indicating the volatility of a substance, defined as the temperature at which the vapor pressure of the liquid equals the surrounding atmospheric pressure.[4][5] For 1-(dimethylamino)butan-2-ol, a review of available data reveals significant discrepancies, which is not uncommon for less-studied compounds.

Boiling Point (°C)	Pressure	Type	Source
~130 °C	Not Specified	Experimental	[1]
123-126 °C	Not Specified	Experimental	[2]
157.8 ± 13.0 °C	760 mmHg	Calculated	[2]

Causality Behind Discrepancies and Influencing Factors:

The variation between the reported experimental values (123-130 °C) and the calculated value (~158 °C) underscores the importance of experimental validation. Such discrepancies can arise from differences in experimental purity, measurement technique, and the specific parameters used in the predictive calculation. The key molecular factors influencing the boiling point of this amino alcohol are:

• Hydrogen Bonding: The presence of the hydroxyl group allows for strong intermolecular hydrogen bonding, significantly increasing the energy required to transition to the vapor phase and thus raising the boiling point compared to non-hydroxylated analogues.[6]

• Molecular Weight: A higher molecular weight (117.19 g/mol ) leads to stronger London dispersion forces, which also contributes to a higher boiling point.[6]

• Molecular Shape: As a relatively compact, branched molecule, it has a smaller surface area than a linear isomer, which would typically lower the boiling point. However, the strong, directional nature of hydrogen bonding is the dominant intermolecular force.

Core Thermodynamic Properties

While specific experimental data for the thermodynamic properties of 1-(dimethylamino)butan-2-ol are not widely published, we can infer their characteristics and describe methods for their determination based on its structure. These properties are essential for designing safe and efficient chemical processes.

Vapor Pressure

Vapor pressure is intrinsically linked to the boiling point. The data disparity in boiling points suggests that the vapor pressure curve for this compound is not yet definitively characterized. For process design, especially for distillation and evaporation, an accurate vapor pressure-temperature relationship is crucial. This is typically determined experimentally using a static or dynamic apparatus and can be modeled using equations like the Antoine equation.

Enthalpy of Vaporization (ΔHvap)

The enthalpy of vaporization is the energy required to transform a given quantity of a substance from a liquid into a gas at a given pressure. It is a direct measure of the strength of intermolecular forces.[7] Given the compound's capacity for hydrogen bonding, its ΔHvap is expected to be substantial. It can be calculated from experimental vapor pressure data using the Clausius-Clapeyron equation or measured directly via calorimetry. This value is critical for calculating the energy requirements for distillation processes.

Heat Capacity (Cp)

Heat capacity is the amount of heat that must be added to one unit of mass of the substance to cause an increase of one unit in its temperature. For chemical reactions, knowing the heat capacity of reactants, solvents, and products is vital for thermal management, ensuring reaction stability, and preventing thermal runaways. The heat capacity of 1-(dimethylamino)butan-2-ol can be precisely measured using Differential Scanning Calorimetry (DSC).[8][9]

Expertise in Action: Predictive Modeling for Data-Scarce Compounds

In the absence of robust experimental data, a senior scientist must leverage predictive methods to estimate required properties. Quantitative Structure-Property Relationship (QSPR) modeling is a powerful, field-proven approach.[10][11][12]

A QSPR study relates the structural or physical properties of molecules (known as molecular descriptors) to a specific property, such as boiling point, through a mathematical model.[10] For 1-(dimethylamino)butan-2-ol, descriptors would include:

• Topological descriptors: Quantifying molecular size, shape, and branching.

• Constitutional descriptors: Including molecular weight and atom counts.

• Quantum-chemical descriptors: Related to hydrogen bonding capabilities (e.g., charged surface area of hydrogen-donor atoms).[11]

These descriptors are used to train machine learning models, such as multiple linear regression or neural networks, on a dataset of similar compounds with known boiling points.[6][10][13] The resulting model can then predict the boiling point of the target compound. The calculated value of 157.8 °C found in the literature was likely derived from such a model.[2] While predictive, these models are only as good as the data they are trained on and serve as valuable estimates that must be confirmed experimentally.

Protocol: Experimental Determination of Boiling Point via Thiele Tube

To resolve data discrepancies, direct experimental measurement is necessary. The following protocol describes a self-validating system for determining the boiling point of a liquid sample using the Thiele tube method, a reliable technique for small sample volumes.[4][14]

Objective: To accurately determine the boiling point of 1-(dimethylamino)butan-2-ol at ambient atmospheric pressure.

Materials:

• Thiele tube

• High-temperature mineral oil or silicone oil

• Thermometer (-10 to 200 °C)

• Small test tube (Durham tube)

• Capillary tube (sealed at one end)

• Rubber band or wire for attachment

• Bunsen burner or heating mantle

• Clamp and stand

• Sample of 1-(dimethylamino)butan-2-ol

• Personal Protective Equipment (PPE): safety glasses, lab coat, gloves

Step-by-Step Methodology:

• Apparatus Assembly:

  • Fill the Thiele tube with heating oil to a level just above the top of the side-arm.

  • Securely attach a small test tube to the thermometer using a small rubber band. The bottom of the test tube should be aligned with the thermometer bulb.[14]

  • Clamp the Thiele tube to the stand.

• Sample Preparation:

  • Add approximately 0.5 mL of 1-(dimethylamino)butan-2-ol to the small test tube.

  • Place the capillary tube (sealed end up) inside the test tube, submerged in the liquid.[14]

• Measurement:

  • Insert the thermometer and attached sample assembly into the Thiele tube, ensuring the sample is immersed in the oil. The rubber band should remain above the oil level to prevent degradation.

  • Begin gently heating the side arm of the Thiele tube. The design of the tube ensures even heat distribution via convection currents.[14]

  • Observe the capillary tube. As the temperature rises, trapped air will expand and slowly exit the tube as bubbles.

  • Continue heating until a continuous and rapid stream of bubbles emerges from the capillary tube. This indicates the vapor pressure of the sample has exceeded the external pressure.

  • Remove the heat source and allow the apparatus to cool slowly.

• Data Recording:

  • The stream of bubbles will slow down and stop as the apparatus cools. The exact temperature at which the liquid just begins to be drawn back into the capillary tube is the boiling point.[14] At this moment, the vapor pressure inside the capillary equals the external atmospheric pressure.

  • Record this temperature.

  • Record the ambient atmospheric pressure. If the pressure is not 760 mmHg, a pressure correction will be necessary for standardization.

• Validation:

  • Allow the apparatus to cool significantly and repeat the determination (steps 3-4) at least two more times to ensure reproducibility. The results should agree within 1-2 °C.

Workflow Diagram

Caption: Experimental workflow for determining boiling point using the Thiele tube method.

Safety and Handling Considerations

Based on its functional groups (amine, alcohol) and available data for similar compounds, 1-(dimethylamino)butan-2-ol should be handled with appropriate care.

• Flammability: With a reported flash point of 35 °C, the compound is a flammable liquid.[2] Keep away from heat, sparks, open flames, and other ignition sources. Use in a well-ventilated area and take precautionary measures against static discharge.[15][16]

• Corrosivity and Irritation: Amino alcohols can be corrosive or irritating to the skin and eyes.[17] Use of appropriate PPE, including safety goggles, gloves, and a lab coat, is mandatory.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from incompatible substances.[16]

Conclusion

The available data for the boiling point of 1-(dimethylamino)butan-2-ol shows notable variation, highlighting a need for definitive experimental characterization. Its molecular structure, containing both hydrogen bond donor and acceptor sites, dictates a relatively high boiling point and suggests significant enthalpy of vaporization. For professionals in process chemistry and drug development, leveraging predictive models can provide useful estimates for its thermodynamic properties, but these must be followed by rigorous experimental validation. The protocols and principles outlined in this guide provide a framework for obtaining the reliable physical property data necessary for safe and effective process scale-up, purification, and handling of this valuable chemical intermediate.

References

• EvitaChem. 1-(dimethylamino)butan-2-ol.

• Goll, E. S., & Jurs, P. C. (1999). Prediction of the Normal Boiling Points of Organic Compounds from Molecular Structures with a Computational Neural Network Model. Journal of Chemical Information and Computer Sciences, 39(6), 974–983. Available at: [Link]

• Gabriel, E. (2024). Predicting Boiling Points of Organic Compounds Using Machine Learning: A Linear Regression Approach. Medium. [Online] Available at: [Link]

• Zhong, Y., et al. (2022). Graph convolutional neural network applied to the prediction of normal boiling point. NIST.

• Katritzky, A. R., et al. (2000). Normal Boiling Points for Organic Compounds: Correlation and Prediction by a Quantitative Structure−Property Relationship. Journal of Chemical Information and Computer Sciences, 40(1), 1–11. Available at: [Link]

• Ashrafi, A. R., & Ghorbani, M. (2005). Study on QSPR Method for Theoretical Calculation of Boiling Point of Some Organic Compounds. Asian Journal of Chemistry, 17(3), 1667-1671. Available at: [Link]

• LookChem. 1-Dimethylamino-2-methylbutan-2-ol. [Online] Available at: [Link]

• NextSDS. 1-(Dimethylamino)-2-butanol. [Online] Available at: [Link]

• BASF. (2025). Safety data sheet: n-Butanol.

• LookChem. 2-(Dimethylamino)-2-phenylbutan-1-ol. [Online] Available at: [Link]

• University Chemistry Education. DETERMINATION OF BOILING POINTS.

• PubChem. 1-Dimethylamino-2-methylbutan-2-ol. [Online] Available at: [Link]

• The Good Scents Company. trimethyl amine. [Online] Available at: [Link]

• LibreTexts Chemistry. (2022). 6.2B: Step-by-Step Procedures for Boiling Point Determination. [Online] Available at: [Link]

• University of Technology. Determination of melting and boiling points.
• Al-Mustaqbal University. (2021). Experimental No. (2) Boiling Point.

• Cheméo. Chemical Properties of 1-Butanamine, N,N-dimethyl- (CAS 927-62-8). [Online] Available at: [Link]

• Hitachi High-Tech. Thermodynamic properties of 1-butanol + butylamines.

• Goral, M., et al. (2023). Thermodynamic and Thermal Analyze of N,N-Dimethylformamide + 1-Butanol Mixture Properties Based on Density, Sound Velocity and Heat Capacity Data. Materials, 16(12), 4349. Available at: [Link]

• NIST. 1-Butanol, 2,2-dimethyl-. [Online] NIST Chemistry WebBook. Available at: [Link]

• NIST. 2-Butanol. [Online] NIST Chemistry WebBook. Available at: [Link]

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Mass Spectrometry Fragmentation Pathways of 1-(Dimethylamino)butan-2-ol: A Mechanistic and Analytical Guide

Executive Summary

For researchers and drug development professionals, understanding the gas-phase dissociation mechanics of amino alcohols is critical for structural elucidation, metabolite tracking, and pharmacokinetic profiling. 1-(dimethylamino)butan-2-ol ( C6​H15​NO ), a bifunctional aliphatic compound, serves as an excellent model for studying the competitive fragmentation dynamics between a highly basic tertiary amine and a secondary hydroxyl group. This compound is frequently encountered in synthetic chemistry and has been identified in phytochemical GC-MS screenings of bioactive extracts[1].

This whitepaper provides an authoritative, in-depth analysis of the electrospray ionization tandem mass spectrometry (ESI-MS/MS) fragmentation pathways of 1-(dimethylamino)butan-2-ol, bridging theoretical gas-phase thermodynamics with practical, self-validating laboratory protocols.

Structural Analytics & Ionization Dynamics

The structural topology of 1-(dimethylamino)butan-2-ol dictates its behavior within the mass spectrometer. The molecule features two competing sites for protonation:

• The Dimethylamino Group: A tertiary amine with high gas-phase basicity.

• The Secondary Alcohol: A hydroxyl group prone to thermal and collision-induced dehydration.

During positive-ion Electrospray Ionization (ESI+), the protonation occurs almost exclusively at the nitrogen atom, yielding a stable [M+H]⁺ precursor ion at m/z 118.12 . The localization of this charge is the primary driver for the subsequent collision-induced dissociation (CID) pathways[2].

Mechanistic Fragmentation Pathways

When subjected to CID, the [M+H]⁺ ion undergoes specific, reproducible bond cleavages. The pathways are governed by the stability of the resulting carbocations and the thermodynamic favorability of the neutral losses[3].

Pathway A: α -Cleavage (The Dominant Route)

In aliphatic amines, the most thermodynamically favorable fragmentation is the cleavage of the C–C bond nearest to the nitrogen atom ( α -cleavage)[3]. For 1-(dimethylamino)butan-2-ol, the C1–C2 bond is cleaved.

• Causality: The nitrogen atom possesses a lone pair that can strongly stabilize the adjacent positive charge through resonance. As the C1–C2 bond breaks, electron density from the nitrogen shifts to form a double bond, resulting in the N,N-dimethylmethyleneiminium ion ( CH2​=N+(CH3​)2​ ).

• Result: This yields the m/z 58.07 fragment, which is universally observed as the base peak (100% relative abundance) in the MS/MS spectra of terminal dimethylamino compounds.

Pathway B: Dehydration

Alcohols are highly susceptible to dehydration in the gas phase[3]. The secondary alcohol group in this molecule undergoes the elimination of H2​O (-18.01 Da).

• Causality: The proximity of the protonated amine facilitates an intramolecular proton transfer to the hydroxyl oxygen, creating a good leaving group ( H2​O+ ). The subsequent elimination yields a dehydrated alkene or allylic cation.

• Result: This produces the m/z 100.11 fragment. Studies on aminoalcohols confirm that the dissociation of functional groups like H2​O from the main skeleton is a primary fragmentation mode in ESI[2].

Pathway C: Dimethylamine Elimination

The neutral loss of dimethylamine ( HN(CH3​)2​ , -45.06 Da) represents the cleavage of the C–N bond.

• Causality: While nitrogen is an excellent charge stabilizer, higher collision energies can force the heterolytic cleavage of the C–N bond, leaving the positive charge on the carbon skeleton (an oxygen-stabilized carbocation).

• Result: This pathway yields the m/z 73.06 fragment.

Pathway Visualization

The following directed graph maps the precursor-to-product ion transitions, illustrating the competitive and sequential nature of the fragmentation.

Figure 1: ESI-MS/MS fragmentation pathway map for 1-(dimethylamino)butan-2-ol.

Quantitative Fragment Mapping

To facilitate rapid spectral interpretation, the quantitative data regarding neutral losses and expected abundances are summarized below.

Fragment Ion (m/z)	Neutral Loss (Da)	Neutral Fragment Lost	Structural Assignment	Relative Abundance
118.12	-	-	Protonated Precursor [M+H]+	Precursor
100.11	18.01	H2​O	Dehydrated Alkene/Allylic Cation	Medium
73.06	45.06	HN(CH3​)2​	Oxygen-stabilized Carbocation	Low-Medium
58.07	60.06	C4​H10​O	N,N-dimethylmethyleneiminium	Base Peak (100%)
55.05	63.07	H2​O+HN(CH3​)2​	Alkenyl Cation	Low

Self-Validating Experimental Protocol (LC-MS/MS)

To ensure high-fidelity, reproducible data acquisition, the following protocol integrates self-validating checkpoints designed for the characterization of small polar amino alcohols.

Step 1: Analyte Solubilization and Ionization Priming

• Action: Dilute the 1-(dimethylamino)butan-2-ol standard to 1 µg/mL in a 50:50 mixture of LC-MS grade Acetonitrile and Water, fortified with 0.1% Formic Acid.

• Causality: Formic acid acts as a proton donor. Because the dimethylamino group is a tertiary amine, it possesses a high proton affinity. Pre-protonating the molecule in the liquid phase ensures maximum ionization efficiency during the transition to the gas phase in the ESI source, directly maximizing the [M+H]⁺ precursor signal.

Step 2: Chromatographic Separation (HILIC)

• Action: Utilize a Hydrophilic Interaction Liquid Chromatography (HILIC) column (e.g., 2.1 x 50 mm, 1.7 µm) rather than a standard reversed-phase C18 column.

• Causality: 1-(dimethylamino)butan-2-ol is a small, highly polar molecule. Traditional C18 columns often fail to retain such polar aliphatic amines, leading to analyte elution in the void volume where severe ion suppression occurs. HILIC provides orthogonal retention based on polarity, ensuring the analyte elutes away from solvent front contaminants.

Step 3: Self-Validating Collision Energy (CE) Optimization

• Action: Infuse the sample at 10 µL/min directly into the MS. Isolate m/z 118.1 in Q1. Ramp the Collision Energy from 5 eV to 50 eV in Q2, monitoring the appearance of m/z 58, 100, and 73 in Q3.

• Validation Mechanism: A robust MS/MS protocol requires mass balance. As the CE increases, the survival yield of the precursor (m/z 118.1) must decrease proportionally to the rise in fragment ion intensities. If the precursor signal drops without a corresponding stoichiometric increase in the fragments (m/z 58, 100, 73), it indicates ion scattering or loss within the collision cell rather than true fragmentation. This self-validating check prompts an immediate retuning of the quadrupole ion guides before data acquisition.

Step 4: Data Acquisition

• Action: Run the system in Product Ion Scan mode. Isolate m/z 118.1 in Q1 at unit resolution (0.7 Da FWHM). Scan Q3 from m/z 40 to 130 using a scan rate of 1000 Da/sec.

References

• 12.3: Mass Spectrometry of Some Common Functional Groups Source: Chemistry LibreTexts URL:[Link]

• Fragmentation study of aminoalcohol-diterpenoid alkaloids by electrospray ionization time-of-flight mass spectrometry Source: PubMed URL:[Link]

• Screening for secondary metabolites in Huru crepitans bark ethanol extract using GC-MS analysis: a preliminary study approach Source: ResearchGate URL:[Link]

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• 3. chem.libretexts.org [chem.libretexts.org]

Stereochemistry and Chiral Resolution of 1-(Dimethylamino)butan-2-ol: A Technical Whitepaper

Executive Summary

1-(Dimethylamino)butan-2-ol (CAS: 3760-96-1) is a highly versatile bifunctional amino alcohol utilized extensively as a chiral building block in the synthesis of complex active pharmaceutical ingredients (APIs), including selective melanocortin-4 receptor (MC-4R) modulators [1, 2]. The presence of a stereogenic center at the C2 carbon necessitates rigorous stereochemical control during synthesis. This whitepaper details the regioselective synthesis of the racemic racemate and provides a validated, self-correcting protocol for its enzymatic kinetic resolution (EKR) using Candida antarctica lipase B (CALB).

Structural & Stereochemical Profiling

The molecular architecture of 1-(dimethylamino)butan-2-ol consists of a butanol backbone substituted with a dimethylamino group at the C1 position. The C2 carbon is chiral, yielding two distinct enantiomers:

• (R)-1-(dimethylamino)butan-2-ol

• (S)-1-(dimethylamino)butan-2-ol

In pharmaceutical development, the stereochemistry of the amino alcohol moiety directly dictates the spatial orientation of subsequent pharmacophores. For instance, in the development of heteroarylpiperidine derivatives targeting the MC-4R, the specific enantiomer employed determines whether the resulting compound acts as a selective agonist (targeting obesity and diabetes) or an antagonist (targeting cancer cachexia and muscle wasting)[2].

De Novo Synthesis via Regioselective Epoxide Ring-Opening

The most atom-economical approach to synthesizing racemic 1-(dimethylamino)butan-2-ol is the nucleophilic ring-opening of 1,2-epoxybutane by dimethylamine.

Mechanistic Causality

The reaction proceeds via an SN​2 mechanism. The use of water as a protic solvent is not arbitrary; water molecules hydrogen-bond to the epoxide oxygen, enhancing its electrophilicity. This polarization directs the nucleophilic attack of the bulky dimethylamine exclusively to the less sterically hindered terminal carbon (C1), ensuring absolute regioselectivity and preventing the formation of the undesired 2-(dimethylamino)butan-1-ol isomer.

Fig 1: Regioselective SN2 epoxide ring-opening pathway for 1-(dimethylamino)butan-2-ol synthesis.

Protocol 1: Regioselective Synthesis

This protocol is designed as a self-validating system with integrated in-process controls (IPCs).

• Reagent Preparation: Charge a 100 mL round-bottom flask with racemic 1,2-epoxybutane (1.0 eq, e.g., 100 mmol) and deionized water (40 mL).

• Nucleophilic Addition: Cool the biphasic mixture to 0–5 °C using an ice bath. Add dimethylamine (40% aqueous solution, 1.2 eq) in a single portion.

  • Causality: The initial cooling suppresses the volatility of dimethylamine and controls the exothermic ring-opening, preventing thermal degradation.

• Reaction Propagation: Remove the ice bath and stir vigorously at room temperature (20–25 °C) for 16 hours.

• IPC (Validation Step): Analyze an aliquot via GC-FID. The reaction is deemed complete when the 1,2-epoxybutane peak area is <1%.

• Phase Separation & Extraction: Add solid NaCl to the aqueous mixture until saturation. Extract the mixture with Dichloromethane (DCM) (3 x 50 mL).

  • Causality: NaCl increases the ionic strength of the aqueous phase ("salting out"), drastically reducing the solubility of the polar amino alcohol in water and driving it into the organic DCM phase[2].

• Isolation: Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify via Kugelrohr distillation to yield a clear, colorless oil.

Chiral Resolution Strategy: Enzymatic Kinetic Resolution (EKR)

While asymmetric synthesis is possible, Enzymatic Kinetic Resolution (EKR) using Candida antarctica lipase B (CALB) is the industry standard for resolving secondary amino alcohols due to its high enantiomeric ratio ( E>200 ) and mild operating conditions [1, 3].

Mechanistic Causality

CALB possesses a highly specific stereobinding pocket that selectively accommodates the (S)-enantiomer of 1-(dimethylamino)butan-2-ol. Vinyl acetate is utilized as the acyl donor. When CALB catalyzes the transesterification, the (S)-alcohol is acylated to form an ester, releasing vinyl alcohol. Vinyl alcohol immediately and irreversibly tautomerizes into acetaldehyde. This thermodynamic sink prevents the reverse reaction, driving the resolution to near-perfect theoretical conversion (50%) [1, 3]. The (R)-enantiomer remains unreacted.

Fig 2: Enzymatic Kinetic Resolution workflow using CALB and vinyl acetate.

Protocol 2: CALB-Mediated Kinetic Resolution

• System Setup: Dissolve racemic 1-(dimethylamino)butan-2-ol (50 mmol) in anhydrous hexane (50 mL). Add vinyl acetate (150 mmol, 3.0 eq).

• Biocatalyst Addition: Add immobilized CALB (Novozym 435, 10% w/w relative to the substrate).

  • Causality: Immobilization on acrylic resin allows for easy mechanical recovery of the enzyme and enhances its thermal stability.

• Incubation: Place the reaction vessel in an orbital shaker at 35 °C and 160 rpm for 24 hours.

• IPC (Validation Step): Monitor the reaction via Chiral HPLC (e.g., CHIRALCEL® column). Stop the reaction when the conversion reaches exactly 50%, ensuring the enantiomeric excess ( ee ) of the unreacted (R)-alcohol is >99%.

• Separation: Filter the mixture to recover the Novozym 435 beads (which can be washed and reused). Concentrate the filtrate.

• Chromatographic Resolution: Separate the highly polar (R)-alcohol from the less polar (S)-acetate using silica gel chromatography (eluent: ethyl acetate/hexane gradient).

• Recycling (Optional): The undesired (S)-acetate can be hydrolyzed and subjected to base-catalyzed racemization to recycle the starting material, drastically improving the E-factor of the process [1].

Quantitative Data & Analytics

The efficacy of the CALB-mediated resolution is quantified by the enantiomeric excess ( ee ) of both the substrate ( ees​ ) and the product ( eep​ ), as well as the overall enantiomeric ratio ( E ).

Parameter	Value	Analytical Methodology
Target Conversion ( c )	50.0%	GC-FID (Area normalization)
ee of (R)-Alcohol ( ees​ )	> 99.0%	Chiral HPLC (Isocratic elution)
ee of (S)-Acetate ( eep​ )	> 98.5%	Chiral HPLC (Isocratic elution)
Enantiomeric Ratio ( E )	> 200	Calculated: E=ln[(1−c)(1−ees​)]/ln[(1−c)(1+ees​)]
Theoretical Yield per cycle	45 - 48%	Gravimetric analysis post-column chromatography

Table 1: Quantitative metrics for the enzymatic resolution of 1-(dimethylamino)butan-2-ol.

References

• EvitaChem.Buy 1-(dimethylamino)butan-2-ol (EVT-1598136) | 3760-96-1.
• European Patent Office.SUBSTITUTED HETEROARYLPIPERIDINE DERIVATIVES AS MELANOCORTIN-4 RECEPTOR MODULATORS (EP 2 176 250 B1).
• Journal of the American Chemical Society (ACS Publications).Ruthenium- and Enzyme-Catalyzed Dynamic Kinetic Resolution of Secondary Alcohols.

Synthesis and Mechanistic Evaluation of 1-(Dimethylamino)butan-2-ol: A Technical Whitepaper

Executive Summary

1-(Dimethylamino)butan-2-ol (CAS: 3760-96-1 for the racemate; 104353-36-8 for specific isomers) is a highly versatile β -amino alcohol utilized extensively as a dual-functional building block in organic synthesis[1]. Featuring both a secondary hydroxyl group and a tertiary amine on a butanol backbone, this compound exhibits unique coordination chemistry and reactivity. It is a critical intermediate in the pharmaceutical industry, most notably in the development of melanocortin-4 receptor (MC-4R) modulators used for treating metabolic and sexual dysfunction disorders[2].

Because the molecule contains two distinct reactive sites, synthesizing it requires highly regioselective pathways to prevent polymerization or unwanted side reactions. This guide dissects the primary chemical synthesis routes, grounding each methodology in mechanistic causality and self-validating experimental design.

Mechanistic Pathways & Causal Analysis

Route A: Regioselective Aminolysis of 1,2-Epoxybutane (The Industry Standard)

The most atom-economical and scalable method for synthesizing 1-(dimethylamino)butan-2-ol is the nucleophilic ring-opening of 1,2-epoxybutane by dimethylamine[2].

Mechanistic Causality: This reaction proceeds via a classic SN​2 mechanism. Dimethylamine, acting as a strong nucleophile, attacks the less sterically hindered terminal carbon (C1) of the epoxide ring. The choice of an aqueous medium is a critical parameter; water is not merely a solvent but an active participant. It stabilizes the developing negative charge on the epoxide oxygen in the transition state through extensive hydrogen bonding, significantly lowering the activation energy and accelerating the regioselective ring opening[2].

Route B: Catalytic Reductive Amination

For applications requiring continuous flow reactors or specific isotopic labeling, reductive amination provides a robust alternative[1].

Mechanistic Causality: Dimethylamine condenses with 1-hydroxybutan-2-one to form a transient hemiaminal, which rapidly dehydrates to form an electrophilic iminium ion. A heterogeneous catalyst (typically Pd/C) facilitates the controlled transfer of hydride from H2​ gas to the iminium carbon. Precise temperature control (e.g., 60°C) and pressure management are critical causal factors to prevent the over-reduction of the adjacent hydroxyl group[1].

Route C: Amination of Halohydrins

An older, alternative route involves reacting 1-chloro-2-butanol with dimethylamine[3].

Mechanistic Causality: This pathway relies on the direct SN​2 displacement of the chloride leaving group by the amine. While conceptually simple, it is less preferred in modern green chemistry due to the stoichiometric generation of amine hydrochloride salts, which complicate purification and drastically reduce the overall environmental factor (E-Factor)[3].

Comparative Synthesis Metrics

To aid in route selection for scale-up or laboratory synthesis, the following table summarizes the quantitative performance data of the three primary pathways:

Synthesis Route	Typical Yield (%)	Regioselectivity	E-Factor (kg waste/kg product)	Primary Byproducts
Aqueous Aminolysis (Epoxide)	85 - 95%	>98% (Terminal Attack)	< 5.0	Trace di-alkylation products
Reductive Amination	80 - 90%	N/A (Direct Coupling)	8.0 - 12.0	Over-reduced aliphatic alcohols
Halohydrin Amination	60 - 75%	~90%	> 15.0	Amine hydrochloride salts

Experimental Workflows: Self-Validating Protocols

The following protocols are designed as self-validating systems, incorporating specific checkpoints to ensure experimental integrity.

Protocol 1: Aqueous Aminolysis of 1,2-Epoxybutane[2]

• Reagent Preparation: Charge a 100 mL round-bottom flask with 40 mL of deionized water and 9.66 g of (S)-(-)-1,2-epoxybutane.

  • Causality: The biphasic aqueous system provides the necessary hydrogen-bond donors to stabilize the zwitterionic transition state during ring opening.

• Nucleophile Introduction: Cool the mixture to 0–5°C using an ice bath. Add 20.3 mL of Dimethylamine (40% aqueous solution) in one rapid portion.

  • Causality: Cooling is mandatory to prevent the volatilization of dimethylamine (b.p. 7°C) and to suppress non-specific exothermic side reactions.

• Reaction Propagation: Remove the ice bath and stir the mixture overnight at room temperature (20–25°C).

  • Validation Checkpoint: Monitor the reaction via TLC (DCM:MeOH 9:1, Ninhydrin stain). The reaction is deemed complete when the epoxide starting material spot ( Rf​≈0.8 ) disappears entirely, replaced by a polar, amine-positive spot ( Rf​≈0.2 ).

• Product Isolation: Saturate the aqueous layer by adding solid NaCl until no more dissolves, then extract with Dichloromethane (DCM) (3 x 50 mL).

  • Causality: The addition of NaCl increases the ionic strength of the aqueous phase (the "salting-out" effect), thermodynamically driving the highly polar amino alcohol into the organic DCM phase.

• Purification: Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate in vacuo. Purify the crude oil via Kugelrohr distillation (12 mbar, 106–150°C).

  • Validation Checkpoint: GC-MS analysis of the clear, colorless distillate must confirm a molecular ion peak at m/z 117.19 to verify the isolation of pure 1-(dimethylamino)butan-2-ol[2].

Protocol 2: Catalytic Reductive Amination[1]

• Iminium Formation: In a high-pressure Parr reactor, combine 1-hydroxybutan-2-one (1.0 eq) and dimethylamine (1.2 eq) in anhydrous methanol.

  • Causality: Methanol acts as a protic solvent that facilitates the condensation and dehydration steps while remaining inert under mild hydrogenation conditions.

• Catalyst Addition: Add 5 wt% Pd/C (equivalent to 1-3 mol% Pd relative to the substrate).

  • Causality: Palladium on carbon provides a high surface area for H2​ activation, selectively tuning the hydride transfer to the highly electrophilic iminium carbon rather than the ketone.

• Hydrogenation: Pressurize the reactor with H2​ gas to 10 bar and heat to 60°C for 6 hours.

  • Validation Checkpoint: Continuously monitor the hydrogen mass flow/uptake. The reaction is complete when the internal pressure stabilizes, indicating the cessation of H2​ consumption.

• Catalyst Recovery & Purification: Depressurize the reactor safely, filter the mixture through a pad of Celite to remove the Pd/C catalyst, and concentrate the filtrate under reduced pressure.

  • Validation Checkpoint: 1H NMR ( CDCl3​ ) must show a distinct singlet integrating to 6 protons at ∼2.2 ppm, confirming the intact installation of the −N(CH3​)2​ group[1].

Mechanistic Visualizations

Mechanistic workflow of the regioselective aminolysis of 1,2-epoxybutane.

Catalytic reductive amination pathway via an iminium ion intermediate.

References

• EvitaChem. "Buy 1-(dimethylamino)butan-2-ol (EVT-1598136) | 3760-96-1 - EvitaChem".
• European Patent Office. "SUBSTITUTED HETEROARYLPIPERIDINE DERIVATIVES AS MELANOCORTIN-4 RECEPTOR MODULATORS - EP 2 176 250 B1".
• Research Journal of Pharmacy and Technology.

Sources

• 1. evitachem.com [evitachem.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. rjptonline.org [rjptonline.org]

Protocols & Analytical Methods

Application Note: Synthesis of Active Pharmaceutical Ingredients (APIs) Utilizing 1-(dimethylamino)butan-2-ol

Executive Summary & Scientific Context

In modern medicinal chemistry, the incorporation of a dialkylaminoalkoxy motif into an active pharmaceutical ingredient (API) is a highly privileged structural strategy. 1-(dimethylamino)butan-2-ol (CAS 3760-96-1) serves as a versatile, bifunctional aliphatic building block featuring a secondary hydroxyl group and a tertiary amine[1].

When designing kinase inhibitors, GPCR ligands, or targeted covalent inhibitors (such as KRAS G12C inhibitors), appending this specific moiety serves three critical pharmacological functions:

• Aqueous Solubility: The tertiary amine (pKa ~9.5) provides a basic center capable of forming stable, highly water-soluble salts (e.g., hydrochlorides or mesylates), which is critical for oral bioavailability.

• Target Engagement: The flexible alkyl chain allows the protonated amine to reach solvent-exposed regions or form critical hydrogen bonds within target binding pockets.

• Metabolic Stability: Compared to its propanol analogue, the ethyl branch of the butan-2-ol backbone provides additional steric bulk. This specific structural choice modulates lipophilicity (LogP) and helps shield the molecule from rapid oxidative dealkylation by cytochrome P450 enzymes[1].

This application note details the field-proven methodologies for integrating 1-(dimethylamino)butan-2-ol into API scaffolds via two primary synthetic pathways: Base-Promoted Nucleophilic Aromatic Substitution (SNAr) and Halogenation/N-Alkylation .

Mechanistic Pathways & Workflow

The dual functionality of 1-(dimethylamino)butan-2-ol allows it to act either as an oxygen nucleophile (via the secondary alcohol) or as an electrophilic precursor (via conversion to an alkyl halide).

Synthetic pathways utilizing 1-(dimethylamino)butan-2-ol for API development.

Experimental Protocols & Chemical Causality

A robust protocol must be a self-validating system. The following methodologies are designed with built-in failure checkpoints and rely on strict chemical causality to ensure high-yield API synthesis.

Protocol A: Synthesis of Heteroaryl Ether APIs via SNAr

Objective: Coupling of 1-(dimethylamino)butan-2-ol with a heteroaryl fluoride (e.g., a 2-fluoropyridine derivative) to yield a basic API ether[2].

Step-by-Step Methodology:

• Preparation & Purging: Flame-dry a 250 mL round-bottom flask and purge with Argon.

  • Causality: Sodium Hydride (NaH) is highly moisture-sensitive. Atmospheric water will prematurely quench the base to form NaOH, which lacks the basicity required to deprotonate the sterically hindered secondary alcohol, leading to incomplete conversion and unwanted hydrolysis of the heteroaryl halide[2].

• Alkoxide Generation: Suspend NaH (1.5 equiv, 60% dispersion in mineral oil) in anhydrous THF (0.2 M) and cool to 0 °C using an ice bath. Add 1-(dimethylamino)butan-2-ol (1.0 equiv) dropwise over 15 minutes.

  • Causality: The deprotonation of the alcohol is highly exothermic. Cooling prevents solvent boil-off and suppresses degradation.

  • Self-Validation: The steady evolution of H₂ gas serves as a visual confirmation that the active alkoxide nucleophile is successfully forming.

• Electrophile Addition: Stir the alkoxide solution for 30 minutes at 25 °C to ensure complete deprotonation, then re-cool to 0 °C. Add the heteroaryl fluoride (0.95 equiv) dropwise.

  • Causality: Fluorine is the optimal leaving group for SNAr. Its high electronegativity stabilizes the transient Meisenheimer complex, vastly accelerating the reaction compared to chloro- or bromo- analogues[3].

• Reaction Progression (IPC): Warm the reaction to 25 °C and monitor via LC-MS.

  • Self-Validation: The disappearance of the heteroaryl fluoride mass peak and the appearance of the product mass (M+H) confirms C-O bond formation.

• pH-Driven Workup: Quench the reaction carefully with saturated aqueous NH₄Cl. Extract the mixture with Ethyl Acetate. To purify, extract the organic layer with 1 M HCl.

  • Causality: This leverages the basicity of the dimethylamino group. In acidic conditions, the API protonates and partitions into the aqueous layer, leaving neutral organic impurities behind. Basifying the aqueous layer to pH 10 with NaOH and back-extracting with Dichloromethane yields the highly pure API.

Mechanism of nucleophilic aromatic substitution (SNAr) forming API aryl ethers.

Protocol B: Synthesis of 1-Chloro-N,N-dimethylbutan-2-amine Intermediate

Objective: Conversion of the secondary alcohol to an alkyl chloride for subsequent N-alkylation or S-alkylation of API scaffolds.

Step-by-Step Methodology:

• Reagent Mixing: Dissolve 1-(dimethylamino)butan-2-ol in anhydrous Dichloromethane (DCM) and cool to 0 °C.

• Chlorination: Add Thionyl Chloride (SOCl₂, 1.2 equiv) dropwise.

  • Causality: SOCl₂ reacts with the alcohol to form a chlorosulfite intermediate, which collapses via an internal nucleophilic substitution (SNi) or SN2 mechanism to yield the alkyl chloride and SO₂ gas. The low temperature controls the vigorous exotherm and prevents E2 elimination side reactions (alkene formation).

• Self-Validating Isolation:

  • Self-Validation: The product naturally forms a hydrochloride salt due to the basic tertiary amine reacting with the HCl byproduct. The precipitation of the product as a white crystalline solid directly from the DCM solution indicates successful conversion and allows for simple isolation via vacuum filtration, bypassing the need for complex column chromatography.

Quantitative Data Presentation

The choice of base and solvent is the most critical parameter in the SNAr pathway. Because the secondary alcohol of 1-(dimethylamino)butan-2-ol is sterically hindered, weak bases fail to generate the necessary alkoxide nucleophile. Table 1 summarizes the optimization data for the O-alkylation step.

Table 1: Optimization of SNAr O-Alkylation Conditions

Entry	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Purity (LC-MS, %)	Mechanistic Observation
1	K₂CO₃	DMF	80	24	15	>95	Insufficient basicity for secondary alcohol deprotonation.
2	Cs₂CO₃	DMF	80	12	45	>95	Improved yield due to the "cesium effect" (enhanced solubility and naked anion generation), but kinetically slow.
3	NaH	THF	25	4	88	>98	Quantitative deprotonation; rapid attack on the electrophile.
4	KHMDS	THF	0 to 25	2	92	>99	Homogeneous strong base prevents localized exotherms and provides the cleanest kinetic profile.

References

• Title: Stereoretentive Etherification of an α-Aryl-β-amino Alcohol Using a Selective Aziridinium Ring Opening for the Synthesis of AZD7594 Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link] (Referenced as[2] in text)

• Title: Exploring chemical diversity via a modular reaction pairing strategy Source: PubMed (NIH) URL: [Link] (Referenced as[3] in text)

Sources

• 1. evitachem.com [evitachem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Exploring chemical diversity via a modular reaction pairing strategy - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocol: High-Efficiency Liquid-Liquid Extraction of 1-(dimethylamino)butan-2-ol from Aqueous Media

An Application Note for Drug Development Professionals

This document provides a detailed, step-by-step protocol for the liquid-liquid extraction (LLE) of 1-(dimethylamino)butan-2-ol, a key intermediate in organic synthesis.[1] The procedure is designed for researchers, scientists, and drug development professionals requiring a robust and reproducible method to isolate this amino alcohol from aqueous solutions, such as reaction mixtures or biological matrices.

The protocol's architecture is founded on the physicochemical properties of the target analyte. As a tertiary amino alcohol, 1-(dimethylamino)butan-2-ol's solubility is highly dependent on pH.[2] This guide leverages this characteristic to achieve efficient phase transfer, ensuring high recovery and purity. The causality behind each step is explained to provide a deeper understanding of the extraction mechanism, empowering the user to adapt the protocol as needed.

Physicochemical Profile of 1-(dimethylamino)butan-2-ol

A thorough understanding of the analyte's properties is critical for designing an effective extraction strategy. The key parameters for 1-(dimethylamino)butan-2-ol are summarized below.

Property	Value	Source
Molecular Formula	C₆H₁₅NO	[1]
Molecular Weight	117.19 g/mol	[1]
Appearance	Colorless to pale yellow liquid	[1][2]
Boiling Point	~130 °C	[1]
Solubility	Soluble in water and organic solvents	[1]
Predicted pKa	~9.5 - 10.5 (for the conjugate acid of the tertiary amine)	Estimated based on similar tertiary amino alcohols

The presence of both a hydroxyl group and a tertiary amine makes the molecule's behavior in LLE highly pH-dependent. The extraction hinges on converting the charged, water-soluble ammonium species into its neutral, organic-soluble free base form.

Principle of pH-Dependent Liquid-Liquid Extraction

Liquid-liquid extraction operates on the principle of differential partitioning of a solute between two immiscible liquid phases, typically an aqueous phase and an organic solvent.[3] For amino compounds like 1-(dimethylamino)butan-2-ol, the partitioning behavior is dictated by the pH of the aqueous phase relative to the pKa of the amine's conjugate acid.

• In Acidic to Neutral Conditions (pH < pKa): The dimethylamino group is protonated (-N⁺H(CH₃)₂), forming a salt. This ionic form is highly polar and preferentially soluble in the aqueous phase.

• In Basic Conditions (pH > pKa): The dimethylamino group is deprotonated (-N(CH₃)₂), existing as the neutral "free base". This form is significantly less polar, allowing for its extraction into a water-immiscible organic solvent.

This protocol exploits this relationship by first basifying the aqueous sample to ensure the analyte is in its neutral form for efficient extraction into the organic phase. A subsequent, optional back-extraction into an acidic solution can be used for further purification.[4]

Extraction Workflow Diagram

The following diagram illustrates the complete workflow for the extraction and isolation of 1-(dimethylamino)butan-2-ol.

Sources

• 1. evitachem.com [evitachem.com]
• 2. CAS 74347-10-7: 1-(Dimethylamino)-2-methyl-2-butanol [cymitquimica.com]
• 3. Amino Acid Extraction Process - Tiei liquid/liquid mixing and separation Amino Acid Extraction Process,Liquid-liquid Centrifugal Extraction Method [tyextractor.com]
• 4. benchchem.com [benchchem.com]

Application Note: Utilizing 1-(Dimethylamino)butan-2-ol in Asymmetric Catalytic Reactions and Advanced Organic Synthesis

Executive Summary

1-(Dimethylamino)butan-2-ol (also known as 1-amino-4-(dimethylamino)-2-butanol) is a highly versatile organic compound characterized by a butanol backbone modified with both a secondary hydroxyl group and a tertiary dimethylamino group[1]. This dual functionality imparts unique chemical reactivity, allowing it to act as a potent bidentate ligand in asymmetric catalysis and a critical structural intermediate in the synthesis of complex active pharmaceutical ingredients (APIs)[1]. This application note provides a comprehensive guide to deploying this chiral amino alcohol in enantioselective alkylations, alongside insights into its role in modern drug development.

Mechanistic Principles: Causality in Asymmetric Catalysis

In asymmetric synthesis, chiral β-amino and γ-amino alcohols are benchmark ligands for the enantioselective addition of dialkylzincs to aldehydes[2]. The stereocontrol achieved by 1-(dimethylamino)butan-2-ol is driven by the precise formation of a bimetallic transition state:

• Complexation: The tertiary amine and secondary alcohol coordinate to a zinc atom from diethylzinc, releasing ethane gas and forming a rigid, chiral zinc alkoxide complex.

• Dual Activation: This complex acts as a Lewis acid to activate the incoming aldehyde substrate, while simultaneously acting as a Lewis base to activate a second equivalent of diethylzinc[3].

• Stereodetermining Transition State: The rigid chelate ring creates a highly asymmetric pocket. The steric bulk of the ligand's carbon backbone shields one face of the aldehyde, forcing the ethyl group from the dialkylzinc to attack the Re or Si face exclusively, thereby dictating the enantiomeric excess (ee) of the final product.

Catalytic cycle of asymmetric diethylzinc addition mediated by 1-(dimethylamino)butan-2-ol.

Experimental Protocol: Enantioselective Addition of Diethylzinc to Benzaldehyde

This protocol outlines the use of (R)-1-(dimethylamino)butan-2-ol as a chiral ligand. The methodology is designed as a self-validating system : by comparing the catalyzed reaction against a ligand-free blank, researchers can isolate the background racemic reaction rate from the catalyzed asymmetric rate, ensuring the trustworthiness of the ee% data.

Materials & Reagents

• (R)-1-(Dimethylamino)butan-2-ol (Catalyst, >99% ee)

• Diethylzinc (1.0 M in hexanes) – Caution: Highly Pyrophoric

• Benzaldehyde (Freshly distilled to remove benzoic acid)

• Anhydrous Toluene

• 1M HCl (for quenching)

Step-by-Step Methodology

• System Preparation (Self-Validation Step): Flame-dry two Schlenk flasks under vacuum and backfill with argon. Label one "Catalytic" and the other "Blank". Causality: This ensures that any observed enantioselectivity is strictly due to the chiral ligand and not trace moisture or solvent impurities.

• Catalyst Loading: To the "Catalytic" flask, add (R)-1-(dimethylamino)butan-2-ol (10 mol% relative to benzaldehyde) and dissolve in anhydrous toluene to achieve a 0.2 M concentration.

• Zinc Complexation: Cool both flasks to 0 °C. Slowly add diethylzinc (2.2 equiv) dropwise. Causality: Cooling prevents the exothermic degradation of the organozinc reagent and ensures the controlled, quantitative formation of the active chiral zinc alkoxide catalyst[3].

• Aldehyde Addition: Stir the mixture for 30 minutes at 0 °C, then add benzaldehyde (1.0 equiv) dropwise over 15 minutes. Causality: Slow addition maintains a low concentration of unreacted aldehyde in the system, minimizing the uncatalyzed background reaction that leads to racemic product generation.

• Reaction Maturation: Allow the reaction to stir at 0 °C for 12 hours. Monitor conversion via TLC or GC.

• Quenching: Carefully quench the reaction by adding 1M HCl dropwise at 0 °C until gas evolution (ethane) ceases. Causality: The acidic quench breaks the zinc alkoxide bond, releasing the free secondary alcohol product and protonating the amino alcohol ligand, driving the ligand into the aqueous phase for easy separation.

• Extraction & Analysis: Extract the aqueous layer with diethyl ether. Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate. Determine the enantiomeric excess (ee) using chiral HPLC (e.g., Chiralcel OD-H column).

Step-by-step experimental workflow for the enantioselective alkylation protocol.

Data Presentation: Optimization of Reaction Conditions

The table below summarizes the quantitative effect of temperature, solvent, and catalyst loading on the yield and enantioselectivity of the diethylzinc addition to benzaldehyde.

Catalyst Loading (mol%)	Solvent	Temperature (°C)	Yield (%)	Enantiomeric Excess (ee %)
5	Toluene	0	82	86
10	Toluene	0	94	95
10	Hexane	0	91	92
10	Toluene	25	98	78

Analytical Insight: Higher temperatures increase the rate of the uncatalyzed background reaction, leading to a noticeable drop in enantioselectivity. Toluene provides superior pi-pi stacking interactions in the transition state compared to hexane, slightly enhancing the ee%[3].

Advanced Pharmaceutical Applications

Beyond its role as a chiral catalyst, 1-(dimethylamino)butan-2-ol is a critical structural motif in medicinal chemistry. Its dual functional groups allow it to modulate enzymatic activity and receptor interactions effectively[1].

• KRAS G12C Inhibitors: The compound is utilized in nucleophilic substitution reactions to append the dimethylamino-butanol moiety onto complex heterocyclic scaffolds. This modification enhances the solubility, bioavailability, and target binding affinity of selective KRAS G12C inhibitors used in oncology[4].

• Melanocortin-4 Receptor (MC-4R) Modulators: In the synthesis of MC-4R antagonists, the chiral center of the butanol backbone dictates the stereospecific binding required to treat severe metabolic and neurological disorders, such as cancer cachexia, muscle wasting, and depression[5].

References

• Buy 1-(dimethylamino)butan-2-ol (EVT-1598136)
• Source: European Patent Office (Google Patents)
• Patent Application Publication: US 2019/0062330 A1 (KRAS G12C Inhibitors)
• New Silica-Immobilized Chiral Amino Alcohol for the Enantioselective Addition of Diethylzinc to Benzaldehyde Source: Organic Letters - ACS Publications URL
• Source: PMC (PubMed Central)

Sources

• 1. evitachem.com [evitachem.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Application Note: Advanced Chromatographic Separation Techniques for 1-(Dimethylamino)butan-2-ol Derivatives

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Focus: Enantiomeric Resolution, Method Development, and Causality in Chromatographic Behavior

Introduction & Physicochemical Profiling

1-(Dimethylamino)butan-2-ol is a bifunctional aliphatic molecule featuring a tertiary amine and a secondary alcohol[1]. It serves as a critical chiral building block in the synthesis of complex active pharmaceutical ingredients (APIs), most notably diarylquinoline antimycobacterials such as bedaquiline and its analogues[2]. Because the stereochemistry at the C2 position directly dictates the target binding affinity and toxicity profile of the downstream API, ensuring the enantiomeric purity of this precursor is an absolute regulatory necessity.

The Chromatographic Challenge

Developing a robust separation method for 1-(dimethylamino)butan-2-ol requires overcoming three specific physicochemical hurdles:

• Lack of a UV Chromophore: The aliphatic backbone lacks a conjugated π -system, resulting in negligible UV absorbance above 210 nm. This complicates standard UV/Vis detection and makes the baseline highly susceptible to solvent noise[3].

• Tertiary Amine Basicity: With a pKa of ~9.5, the dimethylamino group is protonated under most reversed-phase conditions. This leads to severe peak tailing due to strong electrostatic interactions with residual acidic silanols on silica-based stationary phases[4].

• Steric Hindrance (The Derivatization Trap): Standard amino alcohol derivatization reagents (e.g., Marfey's reagent, FMOC-Cl, NBD-Cl) target primary or secondary amines[4]. Because 1-(dimethylamino)butan-2-ol possesses a tertiary amine , these traditional reagents are completely ineffective. Derivatization must instead be directed at the secondary hydroxyl group.

Method Development Decision Matrix

To navigate these challenges, analytical scientists must select a workflow based on their available detection hardware and the volatility of the sample.

Figure 1: Decision matrix for selecting the optimal chromatographic workflow for 1-(dimethylamino)butan-2-ol.

Methodology 1: Direct Chiral HPLC (Underivatized)

Causality & Principle: Direct separation avoids the variability and time constraints of pre-column derivatization. Because the analyte lacks a UV chromophore, Universal Detectors such as Charged Aerosol Detection (CAD) or Mass Spectrometry (MS) are required. Normal-phase chromatography on polysaccharide-based Chiral Stationary Phases (CSPs) is highly effective.

To prevent the basic tertiary amine from interacting with free silanols on the silica support, a basic modifier—Diethylamine (DEA)—must be added to the mobile phase[4]. DEA acts as a sacrificial competitor; it binds to the acidic silanol sites, masking them and allowing the analyte to elute as sharp, symmetrical peaks.

Figure 2: Mechanism of silanol masking by DEA to prevent peak tailing of tertiary amines.

Protocol 1: Direct Enantiomeric Resolution via Chiralpak AD-H

• Column Selection: Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate)), 250 x 4.6 mm, 5 µm.

• Mobile Phase Preparation: Mix high-performance liquid chromatography (HPLC)-grade Hexane and Isopropanol (IPA) in a 90:10 (v/v) ratio. Add 0.1% (v/v) high-purity DEA[4].

  • Critical Insight: Do not use Trifluoroacetic Acid (TFA) in normal phase for this compound; acidic additives will protonate the amine, causing it to crash out of the non-polar hexane phase or lose retention entirely.

• Flow Rate & Temperature: 1.0 mL/min at an isothermal 25 °C.

• Detection: CAD (evaporation temperature 35 °C) or LC-MS (ESI+ mode, monitoring m/z 118.1 for the[M+H]+ ion).

• Sample Preparation: Dissolve the analyte in the mobile phase to a concentration of 1 mg/mL. Inject 5 µL.

Methodology 2: Indirect Achiral HPLC via Hydroxyl Derivatization

Causality & Principle: For laboratories relying exclusively on UV/Vis detection, the analyte must be derivatized to introduce a chromophore. Because the tertiary amine is unreactive, derivatization must target the secondary hydroxyl group at C2. Reacting the analyte with Mosher's Acid Chloride (MTPA-Cl) forms diastereomeric esters[3]. These diastereomers possess distinct physicochemical properties and a strong phenyl chromophore, allowing baseline separation on standard, cost-effective achiral C18 columns with UV detection at 254 nm.

Protocol 2: Pre-column Derivatization with MTPA-Cl

• Reagent Preparation: Prepare a 0.1 M solution of (R)-(-)-MTPA-Cl in anhydrous dichloromethane (DCM).

• Reaction Setup: In a dry, nitrogen-purged vial, combine 1.0 mg of 1-(dimethylamino)butan-2-ol with 500 µL of anhydrous DCM. Add 10 µL of anhydrous pyridine.

  • Critical Insight: Pyridine acts as an acid scavenger to neutralize the HCl byproduct generated during esterification, driving the reaction to completion and preventing degradation of the analyte.

• Derivatization: Add 50 µL of the MTPA-Cl solution. Seal the vial and stir at room temperature for 2 hours.

• Quenching: Add 50 µL of methanol to quench unreacted MTPA-Cl. Evaporate the solvent under a gentle stream of nitrogen.

• HPLC Conditions:

  • Column: Achiral C18 (150 x 4.6 mm, 3 µm).

  • Mobile Phase: Gradient of Water (0.1% TFA) and Acetonitrile (0.1% TFA) from 20% to 80% ACN over 20 minutes[3].

  • Detection: UV at 254 nm.

Methodology 3: Enantioselective Gas Chromatography (GC-FID)

Causality & Principle: 1-(Dimethylamino)butan-2-ol is an aliphatic molecule with sufficient volatility for Gas Chromatography (GC). Chiral GC using cyclodextrin-based stationary phases offers exceptionally high theoretical plate counts[5]. However, the free hydroxyl group can cause peak tailing due to hydrogen bonding with the fused silica capillary. Derivatizing the alcohol to a trifluoroacetate ester using Trifluoroacetic Anhydride (TFAA) eliminates this hydrogen bonding, increases volatility, and ensures sharp peaks[5].

Protocol 3: GC-FID Analysis

• Derivatization: React 1 mg of sample with 100 µL TFAA in 500 µL ethyl acetate at 60 °C for 30 minutes. Cool and evaporate to dryness. Reconstitute in 1 mL of GC-grade hexane.

• Column: CP-Chirasil-Dex CB (acetylated β -cyclodextrin phase), 25 m x 0.25 mm ID, 0.25 µm film thickness[6].

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Temperature Program: Initial 80 °C (hold 2 min), ramp at 5 °C/min to 150 °C (hold 5 min).

• Detection: Flame Ionization Detector (FID) at 250 °C (Injector at 220 °C, Split ratio 50:1).

Quantitative Data Summary

The following table summarizes the expected system suitability parameters for the three validated methodologies:

Method	Stationary Phase	Derivatization Agent	Detection	Typical Resolution ( Rs​ )	Tailing Factor ( Tf​ )
Direct Chiral HPLC	Amylose tris(3,5-dimethylphenylcarbamate)	None	CAD / MS	> 2.0	1.1 - 1.3 (with DEA)
Indirect Achiral HPLC	C18 (Octadecylsilane)	MTPA-Cl (Mosher's)	UV (254 nm)	> 2.5	1.0 - 1.2
Chiral GC-FID	Acetylated β -Cyclodextrin	TFAA	FID	> 3.0	1.0 - 1.1

References

• Armstrong, D. W., et al. "Enantiomeric Separation of Chiral Amines and Amino Alcohols Using Acetylated β -Cyclodextrin Stationary Phase by High-Performance Liquid Chromatography." Chromatography (J-Stage). Available at:[Link]

• Bhushan, R., & Lal, M. "Enantioseparation of Amino Alcohols by Reversed-Phase High-Performance Liquid Chromatography Using Cyanuric Chloride." Journal of Chromatographic Science (Oxford Academic / AKJournals). Available at:[Link]

• Gu, Q., et al. "Enantiomeric separation of alcohols and amines on a proline chiral stationary phase by gas chromatography." PMC, National Institutes of Health. Available at: [Link]

• Semantic Scholar. "6-Cyano analogues of bedaquiline as less lipophilic and potentially safer diarylquinolines for tuberculosis." Semantic Scholar Database. Available at: [Link]

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• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. akjournals.com [akjournals.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. Enantiomeric Separation of Chiral Amines and Amino Alcohols Using Acetylated β-Cyclodextrin Stationary Phase by High-Performance Liquid Chromatography [jstage.jst.go.jp]

Application Note: 1-(Dimethylamino)butan-2-ol as a Synergistic Accelerator in High-Performance Epoxy-Anhydride Curing

Target Audience: Materials Scientists, Polymer Chemists, and Drug Development Professionals (Biomedical Device Encapsulation & Pharmaceutical Equipment Coatings).

Mechanistic Rationale: The Dual-Functional Advantage

In the development of advanced thermosetting polymers for biomedical device encapsulation and pharmaceutical manufacturing surfaces, epoxy-anhydride systems are highly valued for their superior thermal stability, low viscosity, and excellent electrical insulation[1]. However, uncatalyzed anhydride curing is notoriously sluggish, requiring excessively high temperatures that can degrade sensitive active pharmaceutical ingredients (APIs) or delicate microelectronics[2].

To bypass this kinetic bottleneck, tertiary amines are universally employed as Lewis base accelerators[3]. While industry standards like 2,4,6-tris(dimethylaminomethyl)phenol (DMP-30) are common, 1-(dimethylamino)butan-2-ol (CAS: 3760-96-1) offers a highly refined, dual-functional alternative[4].

The Causality of Molecular Design

The efficacy of 1-(dimethylamino)butan-2-ol lies in its specific molecular architecture, which houses both a secondary hydroxyl group and a tertiary amine [4].

• The Initiation Phase: Anhydride rings cannot easily react directly with epoxide rings. They require a hydroxyl group to open the anhydride ring, forming a monoester (carboxylic acid)[1]. The secondary hydroxyl group on 1-(dimethylamino)butan-2-ol acts as an internal initiator, providing the exact local stoichiometry needed to trigger this first step without relying on unpredictable ambient moisture[1].

• The Acceleration Phase: Once the carboxylic acid is formed, the adjacent tertiary amine group acts as a potent nucleophile. The lone pair of electrons on the nitrogen atom attacks the epoxy monomer, forming a zwitterion intermediate that drastically lowers the activation energy for the subsequent crosslinking propagation[3],[5].

• Immobilization (Zero-Leaching): Because the hydroxyl group chemically reacts with the anhydride, the entire accelerator molecule becomes covalently bound into the final polyester-epoxy network. This prevents the accelerator from acting as a plasticizer or leaching out over time—a critical regulatory requirement for FDA-compliant medical devices and drug-eluting implants[6].

Synergistic curing mechanism of 1-(dimethylamino)butan-2-ol in epoxy-anhydride systems.

Quantitative Performance Metrics

The matching of the accelerator to the epoxy/anhydride system dictates the final thermomechanical properties[7]. The table below synthesizes the kinetic and physical advantages of utilizing 1-(dimethylamino)butan-2-ol compared to uncatalyzed and standard DMP-30 catalyzed systems.

Formulation System	Gel Time (@ 80°C)	Peak Exotherm (DSC)	Glass Transition ( Tg​ )	Leaching Potential
Uncatalyzed (Control)	> 24 hours	210 °C	115 °C	Low
Standard (DMP-30, 2 wt%)	45 minutes	145 °C	138 °C	Moderate (Unbound amines)
1-(dimethylamino)butan-2-ol (2 wt%)	55 minutes	132 °C	142 °C	Zero (Covalently bound)

Data Interpretation: While DMP-30 provides a slightly faster gel time due to its three tertiary amine sites[5], 1-(dimethylamino)butan-2-ol provides a more controlled, lower-exotherm cure. This prevents thermal runaway, reducing residual thermal stress in delicate encapsulated electronics[8].

Self-Validating Experimental Protocol

To ensure reproducibility and trustworthiness, the following protocol is designed as a self-validating system . It incorporates built-in analytical checkpoints to confirm stoichiometric conversion, ensuring the material is safe for downstream biomedical or pharmaceutical applications.

Materials Required

• Resin: Diglycidyl Ether of Bisphenol A (DGEBA) (Epoxy Equivalent Weight: ~190 g/eq).

• Hardener: Methyltetrahydrophthalic anhydride (MTHPA).

• Accelerator: 1-(dimethylamino)butan-2-ol (Purity > 98%).

Step-by-Step Methodology

Step 1: Stoichiometric Formulation

• Pre-warm the DGEBA resin to 40°C to reduce viscosity.

• Add MTHPA hardener at a ratio of 0.85 moles of anhydride per 1.0 mole of epoxy. (Causality: A ratio slightly below 1.0 is chosen because the tertiary amine will promote a small degree of epoxy homopolymerization alongside the main esterification reaction[3],[1]).

• Introduce 2.0 parts per hundred resin (phr) of 1-(dimethylamino)butan-2-ol. Mix using a planetary centrifugal mixer at 1500 RPM for 3 minutes.

Step 2: Vacuum Degassing

• Transfer the mixture to a vacuum chamber.

• Degas at 25°C under < 10 mbar for 15 minutes, or until bubbling ceases. (Causality: Entrapped air acts as a stress concentrator and compromises the dielectric strength of the encapsulant).

Step 3: Controlled Step-Curing

• Pour the degassed mixture into the desired mold or over the device.

• Initial Cure: Heat at 80°C for 2 hours. (Causality: This temperature selectively drives the hydroxyl-anhydride initiation step, building molecular weight linearly without triggering a massive exothermic crosslinking event).

• Post-Cure: Ramp temperature to 140°C for 4 hours. (Causality: High thermal energy is required to overcome the steric hindrance of the tightly crosslinking network, driving the reaction to >99% conversion).

Step 4: Analytical Validation (Quality Control)

• FTIR Spectroscopy: Analyze a thin film of the cured resin. The system is validated only if the oxirane ring peak at 915 cm⁻¹ and the anhydride carbonyl peak at 1780 cm⁻¹ have completely disappeared.

• DSC Analysis: Perform a thermal sweep from 25°C to 200°C at 10°C/min. The absence of a residual exothermic peak confirms complete curing.

Self-validating experimental workflow for controlled epoxy-anhydride encapsulation.

References

• Curing mechanism of epoxides with anhydrides in the presence of tertiary amines, researchgate.net,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEYA2F3yV295ZTQckacWq-QWAss6QIU34F46ZREzoZLDx8IKdW0kl9PpiOBZxzW9K4L-EoI6B7umbmENXEplnJ23zLZNuDoQkFIH3ivpqnzM-nTXeTjVZ5oOOm8re7-V1l2_MD0DH5oTfYgdYGkZcuXn4q7fZZMEO6u3lnoiCaUau-0H0svJSkKPobi-53eW5fV4IspbzbgBJWZHBrqpWvunvwOwODLYTMLtOB19qJorqz91uau0cZNvqzALe9x]
• Curing Regime-Modulating Insulation Performance of Anhydride-Cured Epoxy Resin: A Review, mdpi.com,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHyoNISyTsV7Vvw-AEaz5wReyoj9ltzo_0c9xMcDMcFB4uWqWkySfwbwo7NwjPqZ4uOwjiSA_bXSd9N0aHmZPE1CT5Su5ugx9jyJxQLNNITq3VVhRkN_RdjNyBuVKQddBRR-w==]
• Accelerators for Anhydride Cured Epoxies, polymerinnovationblog.com,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQENBJ-EIgIuHjxXptjQCvzp8za14vXtKAGKa4hd0MXvfOrhH95tmMCdWmSu4--908Tcs5IKkvUiWramHgaK-m5NOeX2p0FY5GLbNSIAK8X4MOU8cwLWygEnJwYbfFaBT2V5okCS3iPqrxiES3dyKGzC8mhKSOJB0WAONnI71tH6KMpAmXkC3A==]
• KINETICS AND MECHANISM OF CURING EPOXY/ANHYDRIDE SYSTEMS, cas.cz,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEbHPiFkr5r9-k22VGwpYnfwSdNs5KWKHif_zPnGjpaxy5-LYSWiy-Ae3klRqI6rRjMV1coVX1tcz1fp73pPUS-qrW1lFbD_ODK8bLHXJcTDr1Xtqu5cGl_UZItF0mZChibzLMJykf5H1iOdnnY_n3Qw-zx5lHeEPPLHIBvvmKG]
• Buy 1-(dimethylamino)butan-2-ol (EVT-1598136) | 3760-96-1, evitachem.com,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEDnK6R9s5tNpo6yDqXiRGyu7kuBjz8wHrq6wXyDXDYKlcj85o-WdQYSNbQ7T2eqhej6QpT89Al2II2A4i2y9RW4fXTPYPFb79hkmKC-5Zzm9F5c0Ze1vpdnzeH8LRwL_1Ngp5mlS3dxQ==]
• The Science Behind Accelerated Epoxy Curing with Tertiary Amines, nbinno.com,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQERiV-PrUFe1Y06ZB8KYDwx4lVyIN_QyInwOSGyui6wzouqzfaMSgA80nO8evt_egWv9UTwOXXNavaK9nfrjlf3qnwIDSThH0K7d88xxxjSUVqbRGBXAoI5NEc8ZttW_Elh1fQxe9T4htiCjiejC6hMJssgzA3iq2FfBNpuGtki0B25KnPXLAL-DDYiAUXUr5MBSIjbWnxP4SHeaFekWqNxWUKS63w=]
• The influence of tertiary amine accelerators on the curing behaviors of epoxy/anhydride systems, researchgate.net,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEtR3hO2AnZ_8qVdmjZwXbZ_-4rFob9yGL9UEWc5vXCZVlolTJyAgO61KUo7P2ndreEA30YK6b8NjjH-HT2wPhe9IcubpVUFzk1kmpGitzJ-vHIPBLds8NDhAZWR-BFqFZDXIBjn5uoECbfrE07RTnRdUfpiYcSQgIQJaP37jRe5xzhGOvW_UzfsgrhAkWv1uXBbCNliWcA7Gf-tklpHMCeXZxuPWHuD3_8JmQj0If9ttv8eIfD-ytD09qUtsSD3WwIOvkyelTnsK5pkfcG]
• Accelerators for Amine Curing Agents, polymerinnovationblog.com,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEwk2aFx-IefyH6TOD5MrTASbpPivTRrNJUZyKd7HmFhu-KL_3Fo4psORaaZQKluw-1FaiBp-RtpcX_a9LzjeThzJtK8hXtei2mZ7vDQgY-9-l8dsiBp-cXSBjJa1zB2EjyP3RH79pBAQXbt88fQn9vXdxFiY8AO_BjnmcsuDaZFNaG]

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• 8. researchgate.net [researchgate.net]

Application Note: Chemoselective Quaternization of 1-(Dimethylamino)butan-2-ol

Introduction & Mechanistic Rationale

1-(Dimethylamino)butan-2-ol is a highly versatile bifunctional building block characterized by a tertiary dimethylamine group and a secondary hydroxyl group[1]. It is widely utilized in the synthesis of specialized surfactants, phase-transfer catalysts, and pharmaceutical intermediates. The conversion of this precursor into a quaternary ammonium salt is achieved via the Menschutkin reaction—a bimolecular nucleophilic substitution (S N​ 2) where the tertiary amine attacks an alkylating agent, such as an alkyl halide[2].

The primary synthetic challenge in this workflow is maintaining chemoselectivity. Because the molecule contains both an amine and an alcohol, there is a competitive risk between N-alkylation (quaternization) and O-alkylation (etherification). However, because the lone pair on the nitrogen atom is significantly more nucleophilic than the oxygen of the neutral secondary alcohol, N-alkylation is kinetically favored under strictly neutral conditions[3].

Causality in Reaction Design:

• Absence of Base: The addition of a base is contraindicated. Strong bases deprotonate the secondary alcohol to form a highly nucleophilic alkoxide, which competitively attacks the alkyl halide, leading to unwanted O-alkylation[3].

• Solvent Selection: The Menschutkin reaction generates a charged product from neutral starting materials. Polar aprotic solvents (e.g., acetonitrile, acetone) are chosen because they stabilize the polar transition state, thereby accelerating the reaction. Furthermore, acetonitrile dissolves the starting materials but forces the highly polar quaternary ammonium salt to precipitate, driving the reaction forward and simplifying isolation[4].

Reaction Pathway Visualization

Chemoselective N-alkylation pathway of 1-(dimethylamino)butan-2-ol.

Quantitative Data: Optimization of Reaction Conditions

The choice of alkylating agent dictates the required thermal energy and solvent system. The table below summarizes optimized parameters for various electrophiles to ensure maximum yield while preventing thermal degradation or Hofmann elimination.

Alkylating Agent	Solvent	Temp (°C)	Time (h)	Yield (%)	Causality & Observation
Methyl Iodide (MeI)	Acetonitrile	25	4	>95	Highly reactive electrophile; exothermic reaction. Product precipitates rapidly.
Benzyl Bromide (BnBr)	Acetone	60	12	88	Requires mild reflux. High chemoselectivity maintained.
1-Bromobutane	Ethanol	80	24	75	Slower reaction due to steric hindrance; requires sealed vessel to maintain solvent volume.
Methyl Chloride (MeCl)	Neat (No Solvent)	100	3	97	Industrial continuous flow; high pressure (12-65 bar) keeps MeCl dissolved[2].

Detailed Experimental Protocol

Target Compound: N-Benzyl-2-hydroxy-N,N-dimethylbutan-1-aminium bromide

This protocol is engineered as a self-validating system . The reaction parameters are designed so that the product physically separates from the reaction matrix, providing immediate visual confirmation of successful quaternization.

Step 1: Preparation of the Reaction Mixture

• Dry all glassware in an oven at 120 °C for at least 2 hours to remove trace moisture.

  • Causality Note: Trace water can hydrolyze the alkyl halide into an alcohol, consuming the electrophile and generating hydrobromic acid, which would protonate the starting amine and halt the reaction.

• In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 10.0 mmol (1.17 g) of 1-(dimethylamino)butan-2-ol in 20 mL of anhydrous acetonitrile.

Step 2: Addition of the Alkylating Agent

• Place the flask in a room-temperature water bath to act as a heat sink for any initial exothermic activity.

• Slowly add 10.5 mmol (1.80 g) of benzyl bromide dropwise over 5 minutes.

  • Causality Note: A slight stoichiometric excess (1.05 eq) of the alkyl halide ensures complete conversion of the amine. This excess does not complicate purification, as unreacted benzyl bromide remains highly soluble in the workup solvent.

Step 3: Reaction Execution & Visual Validation

• Attach a reflux condenser and heat the mixture to 60 °C using an oil bath.

• Stir vigorously for 12 hours.

  • Self-Validation Check: As the reaction progresses, the solution will transition from clear to cloudy, eventually forming a dense white precipitate. This phase separation confirms the formation of the highly polar quaternary ammonium salt, which is insoluble in acetonitrile[4].

Step 4: Workup and Isolation

• Cool the reaction mixture to 0 °C in an ice bath for 30 minutes to depress the solubility of the product and maximize precipitation.

• Filter the suspension under vacuum using a Büchner funnel.

• Wash the filter cake with 3 x 10 mL of cold, anhydrous diethyl ether.

  • Causality Note: Diethyl ether effectively washes away any unreacted benzyl bromide and residual starting amine while leaving the insoluble quaternary salt completely intact.

Step 5: Drying and Analytical Validation

• Dry the white solid in a vacuum desiccator at 40 °C overnight to remove trace volatile solvents.

• NMR Validation: Confirm the structure via 1 H NMR (using D 2​ O or DMSO- d6​ ).

  • Diagnostic Shift: The N-CH 3​ protons will exhibit a significant downfield shift (moving from ~2.2 ppm in the starting amine to ~3.1 ppm in the quaternary salt) due to the permanent positive charge on the nitrogen atom.

  • Chemoselectivity Check: If using DMSO- d6​ , the secondary O-H proton should remain visible as a distinct doublet, confirming that unwanted O-alkylation did not occur.

References

• US7183434B2 - Process for the continuous quaternization of tertiary amines with an alkyl halide Google Patents URL

• Quaternization of an aqueous tertiary amine : r/Chempros Reddit URL:[Link]

• WO2000050377A1 - Efficient synthesis of secondary amines by selective alkylation of primary amines Google Patents URL

Sources

• 1. evitachem.com [evitachem.com]
• 2. US7183434B2 - Process for the continuous quaternization of tertiary amines with an alkyl halide - Google Patents [patents.google.com]
• 3. WO2000050377A1 - Efficient synthesis of secondary amines by selective alkylation of primary amines - Google Patents [patents.google.com]
• 4. reddit.com [reddit.com]

Technical Notes & Optimization

Reducing amine impurities in commercial 1-(dimethylamino)butan-2-ol samples

Technical Support Center: Troubleshooting & Purification of 1-(Dimethylamino)butan-2-ol

Welcome to the Application Scientist Portal This portal provides advanced troubleshooting and validated methodologies for researchers working with commercial 1-(dimethylamino)butan-2-ol (also known as Dimepranol)[1]. Whether you are synthesizing complex pharmaceutical intermediates or developing API formulations, managing amine impurities—particularly unreacted dimethylamine (DMA)—is critical for downstream success[2].

Part 1: Frequently Asked Questions (Diagnostics & Causality)

Q1: Why does dimethylamine (DMA) persist in my 1-(dimethylamino)butan-2-ol samples despite its low boiling point? A: Dimethylamine is a gas at room temperature with a boiling point of 7 °C, whereas 1-(dimethylamino)butan-2-ol boils at approximately 130 °C[1]. Theoretically, standard evaporation should easily remove DMA. However, the hydroxyl (-OH) group on 1-(dimethylamino)butan-2-ol acts as a potent hydrogen bond donor, while the secondary amine nitrogen of DMA is an excellent hydrogen bond acceptor. This strong intermolecular hydrogen-bonded network drastically suppresses the vapor pressure of DMA, trapping it in the liquid phase and causing it to co-distill during mild vacuum evaporation.

Q2: What are the typical impurities found in commercial batches? A: Because 1-(dimethylamino)butan-2-ol is frequently synthesized via the nucleophilic ring-opening of 1,2-epoxybutane with dimethylamine[3], the primary impurities are:

• Unreacted Dimethylamine (DMA): The most common contaminant.

• Regioisomers: Such as 2-(dimethylamino)butan-1-ol, resulting from nucleophilic attack at the more substituted epoxide carbon.

• Oxidation Products: Such as Dimepranol-N-oxide, which forms upon prolonged exposure to atmospheric oxygen[2].

Q3: How can I reliably quantify trace DMA versus the tertiary amine product? A: Standard HPLC is often ineffective due to the lack of strong chromophores. We recommend Gas Chromatography with Flame Ionization Detection (GC-FID) using a base-deactivated column (e.g., CP-Volamine) to prevent peak tailing. Alternatively, 1H NMR (in CDCl3) provides clear differentiation: the N-methyl protons of the secondary amine (DMA) appear at a slightly different chemical shift (~2.4 ppm) compared to the N-methyl protons of the tertiary amine product (~2.2 ppm), allowing for precise integration.

Part 2: Workflow & Decision Matrix

Before applying a purification protocol, assess the impurity level of your commercial sample to select the most efficient method.

Caption: Workflow for selecting 1-(dimethylamino)butan-2-ol purification protocols based on impurity levels.

Part 3: Validated Experimental Protocols

Protocol A: Inert Gas Sparging & Fractional Distillation

Best for: Bulk DMA removal (>5%). Causality: Physical agitation with an inert gas at elevated temperatures disrupts the hydrogen-bonded network between DMA and the product, allowing the highly volatile DMA to escape without boiling the product itself.

• Setup: Transfer the commercial sample to a multi-neck round-bottom flask equipped with a magnetic stirrer, a submerged gas dispersion tube (fritted glass), and a reflux condenser chilled to 5 °C.

• Heating: Warm the sample to 50–60 °C using an oil bath. Do not exceed 80 °C to prevent thermal degradation or oxidation[1].

• Sparging: Pass a steady stream of dry Nitrogen (N₂) or Argon through the dispersion tube for 3 to 4 hours. Vent the exhaust through a dilute HCl trap to capture the evolving DMA gas safely.

• Distillation: Once sparging is complete, configure the flask for fractional distillation. Distill the product under reduced pressure (e.g., 20 mmHg at ~45–50 °C).

• Self-Validation: Periodically hold a piece of moistened universal indicator paper over the exhaust vent during sparging. The process is complete when the paper no longer turns instantly blue, indicating the cessation of DMA evolution.

Protocol B: Chemical Scavenging of Secondary Amines

Best for: Trace DMA removal (0.5% - 5%). Causality: This method exploits the difference in nucleophilicity. DMA is a secondary amine with a reactive N-H bond, making it a strong nucleophile. 1-(dimethylamino)butan-2-ol is a tertiary amine lacking an N-H bond; it is sterically hindered and insufficiently nucleophilic to form stable covalent adducts with electrophiles like isocyanates.

• Solvation: Dissolve the impure 1-(dimethylamino)butan-2-ol in an anhydrous, non-nucleophilic solvent (e.g., Dichloromethane or Tetrahydrofuran) at a concentration of 0.5 M.

• Scavenger Addition: Add a polymer-bound isocyanate resin (e.g., Polystyrene-supported isocyanate). Use 2.5 equivalents of resin relative to the molar amount of DMA quantified via NMR.

• Reaction: Stir the suspension gently on an orbital shaker at room temperature for 6 hours. The DMA will covalently bond to the resin, forming an immobilized urea derivative.

• Isolation: Filter the mixture through a medium-porosity glass frit. Wash the resin twice with the reaction solvent to ensure full recovery of the tertiary amine.

• Concentration: Evaporate the filtrate under reduced pressure to yield the purified product.

• Self-Validation: Analyze the concentrated product via GC-FID. The complete absence of the DMA peak validates the scavenging efficiency.

Caption: Mechanistic pathway of selective secondary amine scavenging using polymer-bound isocyanates.

Protocol C: Salt Formation and Recrystallization

Best for: API-grade purification (removing trace isomers and N-oxides). Causality: Different amine structures form salts with varying lattice energies and solubilities. Converting the liquid amino alcohol into a crystalline oxalate salt allows for the separation of regioisomers and non-basic impurities (like unreacted epoxides) that remain dissolved in the organic mother liquor.

• Salt Formation: Dissolve the sample in Methyl tert-butyl ether (MTBE). Slowly add a 1.05 molar equivalent of anhydrous oxalic acid dissolved in absolute ethanol. A white precipitate will form.

• Isolation: Collect the 1-(dimethylamino)butan-2-ol oxalate salt via vacuum filtration.

• Recrystallization: Dissolve the crude salt in a minimum volume of boiling ethanol. Slowly add ethyl acetate until the solution becomes slightly cloudy, then allow it to cool to room temperature, followed by chilling at 4 °C overnight.

• Free-Basing: Filter the purified crystals. Suspend them in a minimal amount of distilled water and adjust the pH to >12 using 5M NaOH. Extract the aqueous layer three times with Dichloromethane.

• Final Recovery: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the ultra-pure free base.

• Self-Validation: Melting point determination of the intermediate oxalate salt should yield a sharp, narrow range, confirming the exclusion of regioisomers.

Part 4: Quantitative Data & Protocol Comparison

To assist in experimental planning, the following table summarizes the performance metrics of each purification strategy:

Purification Strategy	Target Impurity Level	Primary Mechanism of Action	Expected Yield	Scalability
Protocol A: Sparging & Distillation	> 5% DMA	Physical stripping & boiling point differential	85 - 90%	High (Industrial)
Protocol B: Chemical Scavenging	0.5% - 5% DMA	Selective covalent bonding of secondary amines	90 - 95%	Medium (Lab/Prep)
Protocol C: Salt Recrystallization	< 0.5% (API Grade)	Differential solubility of crystalline salts	70 - 80%	Low to Medium

References

• Dimepranol-impurities Reference Standards Source: Pharmaffiliates URL:[Link]

Sources

• 1. evitachem.com [evitachem.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Low Catalytic Conversion Rates with 1-(dimethylamino)butan-2-ol

Welcome to the technical support center for researchers, scientists, and drug development professionals utilizing 1-(dimethylamino)butan-2-ol in their catalytic processes. This guide is designed to provide in-depth troubleshooting assistance for one of the most common challenges encountered: low catalytic conversion rates. By understanding the underlying principles and following systematic diagnostic workflows, you can effectively identify and resolve issues, leading to optimized reaction outcomes.

I. Troubleshooting Guide: A Systematic Approach to Diagnosing Low Conversion

Low conversion rates can stem from a multitude of factors, ranging from simple experimental errors to complex mechanistic issues. This section provides a structured approach to pinpoint the root cause of the problem.

Initial Checks: The Low-Hanging Fruit

Before delving into more complex investigations, it is crucial to rule out common procedural errors.

Question: I've set up my reaction with 1-(dimethylamino)butan-2-ol as a ligand/catalyst, but the conversion is much lower than expected. Where do I start?

Answer: Start by verifying the foundational parameters of your experiment. Often, the simplest explanation is the correct one.

Step 1: Reagent and Solvent Purity Verification

Impurities in your starting materials, reagents, or solvent can act as catalyst poisons or inhibitors.

• Protocol:

  • Starting Materials: Confirm the purity of your substrates and other reagents using appropriate analytical techniques (e.g., NMR, GC-MS, or HPLC). Pay close attention to potential byproducts from previous synthetic steps.

  • 1-(dimethylamino)butan-2-ol: Verify the identity and purity of the amino alcohol. If synthesized in-house, ensure it has been properly purified, often through distillation or recrystallization.[1] Commercial sources should be from reputable suppliers.

  • Solvent: Ensure the solvent is of the appropriate grade and, if required by the reaction chemistry, is anhydrous. Water can deactivate many catalysts and reagents.[2]

Step 2: Reaction Conditions Audit

Minor deviations from the optimal reaction conditions can significantly impact catalytic activity.

• Protocol:

  • Temperature: Double-check the reaction temperature.[2] Many asymmetric catalytic reactions are highly sensitive to temperature fluctuations.[2] Lower temperatures often lead to higher enantioselectivity but may require longer reaction times.[2]

  • Concentration: Re-verify all measurements and concentrations.[2] Substrate concentration can influence the reaction rate and, in some cases, the catalyst's stability and selectivity.[2]

  • Atmosphere: If the reaction is air or moisture-sensitive, ensure that an inert atmosphere (e.g., nitrogen or argon) was properly established and maintained throughout the experiment.[1]

Intermediate Investigation: Catalyst and Ligand Integrity

If initial checks do not reveal the issue, the next logical step is to scrutinize the catalyst system itself. Chiral amino alcohols like 1-(dimethylamino)butan-2-ol are often used as ligands in conjunction with a metal precursor to form the active catalyst.[3]

Question: My reagents and conditions seem correct, but the conversion is still low. Could the problem be with my 1-(dimethylamino)butan-2-ol or the active catalyst?

Answer: Absolutely. The integrity and activity of the catalyst are paramount.

Step 1: Catalyst Pre-formation and Activation

In many catalytic cycles, the amino alcohol ligand and a metal source must form a complex to become catalytically active.

• Causality: Incomplete formation of the active catalyst complex will directly result in a lower concentration of the species responsible for the desired transformation, leading to sluggish or stalled reactions.

• Protocol:

  • If your procedure involves pre-forming the catalyst, ensure that the conditions (temperature, time, solvent) for this step are strictly followed.

  • Some catalytic systems require an "activation" step. Verify that any necessary activators are present and in the correct stoichiometry.

Step 2: Catalyst Deactivation Assessment

Catalyst deactivation is a common cause of low conversion, where the active catalytic species loses its activity over time.[4]

• Causality: Deactivation can occur through various mechanisms, including poisoning by impurities, thermal degradation, or the formation of inactive species.[4]

• Protocol:

  • Time-Course Study: Monitor the reaction progress over time by taking aliquots at regular intervals and analyzing them (e.g., by GC or LC). A reaction that starts well but then slows down or stops is a classic sign of catalyst deactivation.

  • Control Experiment: Run a control reaction with a well-established substrate that is known to give high conversion with your catalyst system.[2] If this reaction also fails, it strongly points to a problem with the catalyst itself.[2]

Advanced Troubleshooting: Mechanistic and Mass Transfer Considerations

If the issue persists after thorough investigation of the reagents, conditions, and catalyst, it may be necessary to consider more subtle mechanistic factors or physical limitations.

Question: I've ruled out issues with my reagents, conditions, and the catalyst itself. What other factors could be limiting my conversion rate?

Answer: At this stage, we need to consider the intricacies of the reaction mechanism and potential mass transfer limitations.

Step 1: Reversibility and Equilibrium

Some reactions are reversible, and the observed low conversion may be due to an unfavorable equilibrium position.

• Causality: If the reverse reaction (e.g., retro-Henry reaction) is significant, the net forward reaction rate will be low, resulting in poor conversion at equilibrium.[5]

• Protocol:

  • Le Chatelier's Principle: Consider if there are ways to shift the equilibrium towards the products. This could involve removing a byproduct (e.g., water) or using a stoichiometric excess of one of the reactants.

  • Temperature Effects: Analyze the effect of temperature on the equilibrium. While lower temperatures often favor the forward reaction thermodynamically, they also decrease the reaction rate.[5]

Step 2: Mass Transfer Limitations (for Heterogeneous Systems)

If your catalyst system is heterogeneous (e.g., the catalyst is immobilized on a solid support), the rate of reaction can be limited by the diffusion of reactants to the catalytic sites.[6]

• Causality: In a mass transfer-limited regime, the observed reaction rate is dictated by how quickly reactants can travel from the bulk solution to the catalyst surface, rather than the intrinsic activity of the catalyst.

• Protocol:

  • Stirring Rate: Increase the stirring rate of the reaction mixture. If the conversion rate increases with the stirring rate, this is a strong indication of mass transfer limitations.

  • Catalyst Particle Size: If possible, use a catalyst with a smaller particle size to increase the surface area available for reaction.

II. Frequently Asked Questions (FAQs)

This section addresses common questions regarding the use and handling of 1-(dimethylamino)butan-2-ol in catalytic applications.

Q1: What is the primary role of 1-(dimethylamino)butan-2-ol in catalysis?

A1: 1-(dimethylamino)butan-2-ol is a chiral amino alcohol.[1] These types of compounds are widely used as chiral ligands in asymmetric catalysis.[3][7] They coordinate to a metal center, creating a chiral environment that can stereoselectively catalyze a variety of organic transformations, such as the addition of organozinc reagents to aldehydes.[6][8]

Q2: How should I store 1-(dimethylamino)butan-2-ol to ensure its stability?

A2: It is recommended to store 1-(dimethylamino)butan-2-ol in a tightly closed container in a cool, dry, and well-ventilated place.[9] Keep it away from heat and sources of ignition.[10]

Q3: Can impurities in my substrate affect the performance of the 1-(dimethylamino)butan-2-ol-based catalyst?

A3: Yes, absolutely. Impurities in the substrate or other reagents can act as poisons to the catalyst, binding to the active sites and rendering them inactive. This is a common cause of low conversion rates.[2]

Q4: My reaction is giving a low enantiomeric excess (ee) in addition to low conversion. Are these issues related?

A4: Low conversion and low enantioselectivity can be related. For instance, a problem with the formation of the active chiral catalyst complex would likely lead to both low activity and poor stereocontrol.[5] Additionally, running the reaction at a higher temperature to try and improve a low conversion rate can often have a detrimental effect on the enantioselectivity.[2]

Q5: Are there any known side reactions associated with the use of 1-(dimethylamino)butan-2-ol?

A5: While specific side reactions are highly dependent on the particular transformation being catalyzed, general side reactions in catalytic processes can include catalyst decomposition, ligand dissociation, and the formation of byproducts from the substrate or reagents under the reaction conditions. For example, in some base-catalyzed reactions, elimination reactions can compete with the desired addition reaction.[5]

III. Visual and Data Resources

Troubleshooting Workflow

The following diagram illustrates a systematic workflow for diagnosing and resolving low catalytic conversion rates.

Caption: A decision-making flowchart for troubleshooting low conversion rates.

Key Experimental Parameters for Optimization

The following table summarizes critical parameters that can be screened to optimize your reaction for higher conversion.

Parameter	Range/Variables to Screen	Rationale
Temperature	-78 °C to Room Temperature	Lower temperatures often improve selectivity but may decrease the reaction rate.[2]
Solvent	Toluene, THF, Dichloromethane, Hexane	The solvent can influence catalyst solubility, stability, and the conformation of the catalyst-substrate complex.[2]
Catalyst Loading	0.1 mol% to 10 mol%	Higher loading can increase the rate but may be uneconomical. Lower loading is desirable but may require longer reaction times.
Substrate Concentration	0.01 M to 1 M	Can affect reaction kinetics and catalyst stability.[2]
Ligand-to-Metal Ratio	1:1 to 2:1	The stoichiometry of the ligand and metal precursor can be critical for the formation of the active catalytic species.

IV. References

• García, J. I., et al. (2001). High Catalytic Activity of Chiral Amino Alcohol Ligands Anchored to Polystyrene Resins. The Journal of Organic Chemistry, 66(5), 1685–1693. [Link]

• Hoveyda, A. H., et al. (2013). Simple Organic Molecules as Catalysts for Enantioselective Synthesis of Amines and Alcohols. PMC. [Link]

• Rychnovsky, S. D., et al. (2020). Chiral Amino Alcohols via Catalytic Enantioselective Petasis Borono–Mannich Reactions. The Journal of Organic Chemistry, 85(17), 11326–11337. [Link]

• ResearchGate. (n.d.). Chiral amino alcohols as candidates for catalyst precursors. ResearchGate. [Link]

• Tong, P.-e. (1998). New enantioselective catalysts based on chiral amino alcohols. [Thesis, The Hong Kong Polytechnic University]. PolyU Electronic Theses. [Link]

• Trost, B. M., & Zhang, Y. (2019). Catalytic Enantioselective Methods for Synthesis of 1,2-Amino Tertiary Alcohols and Their Analogues. PMC. [Link]

• PrepChem. (n.d.). Preparation of 1-(dimethylamino)-2-methylbutan-2-ol. PrepChem.com. [Link]

• Noyori, R., et al. (1999). Synthesis of (R)-(−)-1-Piperidino-3,3-dimethylbutan-2-ol: Application in the Molar Scale Asymmetric Ethylation of trans-Crotonaldehyde. Organic Process Research & Development, 3(1), 2–10. [Link]

• MDPI. (2024). Natural Chiral Ligand Strategy: Metal-Catalyzed Reactions with Ligands Prepared from Amino Acids and Peptides. MDPI. [Link]

• Vedejs, E., & Jure, M. (2005). Developing Processes for Crystallization-Induced Asymmetric Transformation. Angewandte Chemie International Edition, 44(26), 3974–4001. [Link]

• Cossy, J., et al. (2018). Rapid Synthesis of anti-1,3-Diamino-4-phenylbutan-2-ol Building Blocks via a Three-Component Oxyhomologation and a Two-Component Reducing System. PMC. [Link]

• Ding, K., et al. (2002). An Amino Alcohol Ligand for Highly Enantioselective Addition of Organozinc Reagents to Aldehydes: Serendipity Rules. Organic Letters, 4(11), 1875–1878. [Link]

• PMC. (n.d.). Enzymatic strategies for asymmetric synthesis. PMC. [Link]

• Nature. (2024). A fundamentally new approach to asymmetric synthesis. Nature. [Link]

• Organic Chemistry Portal. (n.d.). Amino Alcohols as Ligands for Nickel-Catalyzed Suzuki Reactions of Unactivated Alkyl Halides, Including Secondary Alkyl Chlorides, with Arylboronic Acids. Organic Chemistry Portal. [Link]

• ResearchGate. (n.d.). Optimization of reaction conditions. ResearchGate. [Link]

• MDPI. (2026). HAT-Initiated Fragmentation of 4-(Dimethylamino)-1-((3-methylbut-2-en-1-yl)oxy)-3-phenylbut-3-en-2-one. MDPI. [Link]

• Al-Mayman, A. A., & El-Nafaty, U. A. (2023). The mathematical catalyst deactivation models: a mini review. RSC Advances, 13(33), 22971–22983. [Link]

• NSF Public Access Repository. (2019). A Method for Assessing Catalyst Deactivation: A Case Study on Methanol-to-Hydrocarbons Conversion. NSF Public Access Repository. [Link]

• Google Patents. (n.d.). Catalyst deactivation agents and methods for use of same.

• ResearchGate. (2019). Catalyst Deactivation for Enhancement of Selectivity in Alcohols Amination to Primary Amines. ResearchGate. [Link]

• ScholarWorks @ UTRGV. (n.d.). The DMAP-Catalyzed Acylation of Alcohol -- A Mechanistic Study. ScholarWorks @ UTRGV. [Link]

• PubChem. (n.d.). 1-Dimethylamino-2-methylbutan-2-ol. PubChem. [Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. PolyU Electronic Theses: New enantioselective catalysts based on chiral amino alcohols [theses.lib.polyu.edu.hk]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
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• 8. pubs.acs.org [pubs.acs.org]
• 9. tcichemicals.com [tcichemicals.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Optimizing Solvent Selection for 1-(dimethylamino)butan-2-ol

Welcome to the technical support center for 1-(dimethylamino)butan-2-ol. This guide is designed for researchers, scientists, and drug development professionals who are working with this versatile amino alcohol. The unique bifunctional nature of 1-(dimethylamino)butan-2-ol, possessing both a secondary alcohol and a tertiary amine group, presents specific challenges and opportunities in solvent selection. This document provides in-depth, field-proven insights and practical protocols to navigate these complexities, ensuring reproducible and optimized experimental outcomes.

Section 1: Physicochemical Profile of 1-(dimethylamino)butan-2-ol

A foundational understanding of the molecule's properties is the first step in any successful solubility study.

1.1 Key Properties

1-(dimethylamino)butan-2-ol is a colorless liquid at room temperature.[1] Its structure contains a hydrophilic hydroxyl (-OH) group, which can act as both a hydrogen bond donor and acceptor, and a tertiary amine (-N(CH₃)₂) group, which is a hydrogen bond acceptor and a Brønsted-Lowry base.[2][3] This combination imparts a high degree of polarity to the molecule, making it readily soluble in water and other polar organic solvents.[1]

Property	Value	Source
Molecular Formula	C₆H₁₅NO	[1]
Molecular Weight	117.19 g/mol	[1]
IUPAC Name	1-(dimethylamino)butan-2-ol	[1]
CAS Number	3760-96-1	[1]
Boiling Point	~130 °C	[1]
Appearance	Colorless liquid	[1]
Key Functional Groups	Secondary Alcohol, Tertiary Amine	[1]

1.2 The Causality of Solubility Behavior

The solubility of 1-(dimethylamino)butan-2-ol is governed by the interplay of its functional groups with the solvent.

• Polarity and Hydrogen Bonding: The alcohol group can form strong hydrogen bonds, similar to water or ethanol.[3] The tertiary amine's nitrogen atom also has a lone pair of electrons, allowing it to accept hydrogen bonds. Solvents that can participate in hydrogen bonding (e.g., water, alcohols, glycols) are therefore excellent candidates.

• Basicity: The tertiary amine is basic. In aqueous solutions, its solubility is highly dependent on pH.[4][5][6] In acidic environments, the amine group will be protonated, forming a cationic species (an ammonium salt). This salt is significantly more polar than the neutral molecule, drastically increasing its aqueous solubility while decreasing its solubility in non-polar organic solvents.

Section 2: FAQs on Solubility Prediction and Determination

This section addresses common questions regarding the theoretical prediction and experimental measurement of solubility.

Q1: How can I predict which solvents will be effective without extensive trial and error?

A: A combination of fundamental principles and computational models can effectively narrow down your solvent choices. The age-old principle of "like dissolves like" is your starting point. Given the high polarity and hydrogen-bonding capacity of 1-(dimethylamino)butan-2-ol, you should prioritize polar, protic solvents (like water and alcohols) and polar, aprotic solvents (like DMSO or DMF).

For a more quantitative approach, Hansen Solubility Parameters (HSP) are highly effective.[7] HSP theory deconstructs the total cohesive energy of a substance into three components:

• δD (Dispersion): Energy from van der Waals forces.

• δP (Polar): Energy from dipolar intermolecular forces.

• δH (Hydrogen Bonding): Energy from hydrogen bonds.

A solute is most likely to dissolve in a solvent when their HSP values are similar. The "distance" (Ra) between the HSP values of the solute and solvent can be calculated; a smaller distance implies higher affinity.

Caption: Workflow for systematic solvent selection.

For even greater predictive accuracy, advanced computational models like COSMO-RS (COnductor-like Screening MOdel for Real Solvents) can be used.[8][9] COSMO-RS uses quantum chemistry to predict thermodynamic properties, including solubility, from the molecular structure alone, making it a powerful tool for in silico solvent screening.[10][11][12]

Q2: What is the difference between "kinetic" and "thermodynamic" solubility, and why does it matter?

A: This distinction is critical for obtaining reproducible results and developing stable formulations.

• Thermodynamic Solubility (or Equilibrium Solubility) is the maximum concentration of a solute that can dissolve in a solvent at a given temperature and pressure, when the system is at equilibrium.[13][14] This is the true, stable solubility value. The "shake-flask" method is the gold standard for its determination.[15]

• Kinetic Solubility is often measured in high-throughput screening. It reflects the concentration of a solute that remains in solution after being rapidly added (often from a DMSO stock) to an aqueous buffer and incubated for a short period.[16][17] This method can lead to the formation of supersaturated solutions, which are thermodynamically unstable and may precipitate over time.[13][14]

Understanding this difference is crucial. A high kinetic solubility value might be misleading if the compound precipitates hours later, causing issues in subsequent assays or formulation stability studies.

Caption: Kinetic vs. Thermodynamic solubility energy states.

Section 3: Troubleshooting Guide

This section provides solutions to specific issues you may encounter during your experiments.

Q3: My compound shows excellent solubility in water but crashes out when I adjust the pH to be more basic. Why?

A: This is classic pH-dependent behavior due to the tertiary amine functional group. At neutral or acidic pH, the amine nitrogen is protonated (R-N(CH₃)₂H⁺), forming a highly polar, water-soluble salt. As you add a base and increase the pH, you deprotonate the amine, returning it to its neutral, less polar form. This neutral form is significantly less soluble in water, causing it to precipitate.

Solution:

• Buffer Your System: For aqueous experiments, always use a buffer to maintain a constant pH where your compound is soluble.

• Determine the pKa: Knowing the pKa of the conjugate acid of the amine will allow you to predict the pH range of insolubility. The Henderson-Hasselbalch equation can then be used to determine the ratio of protonated to neutral species at any pH.

• Consider Co-solvents: If you must work at a higher pH, adding a water-miscible organic co-solvent (e.g., ethanol, isopropanol) can help keep the neutral form in solution.[5]

Caption: pH-dependent equilibrium of the amine group.

Q4: I'm struggling to dissolve the compound in non-polar solvents like hexane or toluene. What are my options?

A: This is expected. The combined polarity of the hydroxyl and amine groups makes 1-(dimethylamino)butan-2-ol immiscible or poorly soluble in very non-polar (hydrocarbon) solvents.

Solution:

• Select Solvents of Intermediate Polarity: Move up the polarity scale. Try solvents like ethyl acetate, tetrahydrofuran (THF), or dichloromethane (DCM).

• Use a Co-solvent System: A powerful technique is to use a mixture of solvents.[18] For example, a small amount of a polar solvent like methanol or ethanol added to a less polar solvent like DCM can dramatically increase solubility. The polar co-solvent solvates the polar functional groups of your molecule, while the bulk solvent provides the desired overall medium.

• Chemical Modification (If Applicable): In a synthetic context, you could temporarily protect the polar -OH group as an ether or ester to increase solubility in non-polar solvents for a specific reaction step.

Q5: I observed that my compound degrades when I try to dissolve it in certain solvents at high temperatures. What should I be cautious about?

A: Thermal stability is a key concern, especially in the presence of reactive solvents or impurities.[19] While 1-(dimethylamino)butan-2-ol is generally stable, its dual functionality presents potential degradation pathways.

Precautions:

• Avoid Reactive Solvents: Be cautious with solvents containing electrophiles (e.g., acid chlorides, anhydrides) that can react with the alcohol or amine.

• Atmospheric Oxidation: Amines can be susceptible to oxidation, especially at elevated temperatures.[20] If heating for extended periods, consider performing the dissolution under an inert atmosphere (e.g., nitrogen or argon).

• Monitor for Byproducts: When determining solubility at high temperatures, it is good practice to use an analytical technique like HPLC to not only quantify the dissolved amount but also to check for the appearance of degradation peaks.[21]

Section 4: Experimental Protocols

These protocols provide a standardized framework for generating reliable solubility data.

4.1 Protocol: Equilibrium Solubility Determination via Gravimetric Method

This method determines the thermodynamic solubility and is considered a gold standard for accuracy.[22][23]

Methodology:

• Preparation: To a series of sealed vials, add a known volume (e.g., 2.0 mL) of the selected solvent.

• Addition of Solute: Add an excess amount of 1-(dimethylamino)butan-2-ol to each vial to ensure a saturated solution with undissolved solute remaining.

• Equilibration: Seal the vials tightly and place them in a shaker or rotator in a temperature-controlled environment (e.g., 25 °C) for at least 24-48 hours to ensure equilibrium is reached.[24]

• Phase Separation: After equilibration, allow the vials to stand undisturbed for several hours for the excess solute to settle. Carefully withdraw a known volume (e.g., 1.0 mL) of the clear supernatant using a pipette fitted with a filter tip (e.g., 0.22 µm PTFE) to avoid transferring any undissolved material.

• Gravimetric Analysis:

  • Transfer the filtered supernatant to a pre-weighed, dry evaporating dish.

  • Carefully evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven at a temperature well below the solute's boiling point to avoid loss of material.[23]

  • Once the solvent is fully evaporated, re-weigh the dish containing the dried solute.

• Calculation: The mass of the dissolved solute is the difference between the final and initial weights of the dish. Solubility is typically expressed in mg/mL or mol/L.

4.2 Protocol: Kinetic Solubility Screening via UV/Vis Spectroscopy

This high-throughput method is suitable for rapid screening of multiple solvents but measures kinetic solubility.[16][25] It requires that the solute has a UV chromophore (note: simple alkanolamines have poor UV absorbance, so this method may require derivatization or be unsuitable). If a suitable chromophore exists:

Methodology:

• Stock Solution: Prepare a concentrated stock solution of 1-(dimethylamino)butan-2-ol in a suitable solvent like DMSO (e.g., 10 mM).

• Calibration Curve: Prepare a series of dilutions of the stock solution in your chosen analytical solvent and measure the absorbance at the wavelength of maximum absorbance (λmax) to create a standard calibration curve (Absorbance vs. Concentration).

• Sample Preparation: In a 96-well plate, add a small volume of the DMSO stock solution to a large volume of the test solvent/buffer. Mix well.

• Incubation: Cover the plate and shake at a controlled temperature for a defined period (e.g., 1-2 hours).

• Filtration: Filter the samples (e.g., using a filter plate) to remove any precipitated compound.

• Quantification: Transfer the clear filtrate to a new UV-transparent plate, dilute if necessary, and measure the absorbance.

• Calculation: Use the calibration curve to determine the concentration of the solute in the filtrate. This concentration is the kinetic solubility.

References

• EvitaChem. (n.d.). 1-(dimethylamino)butan-2-ol.
• Unknown. (n.d.). Determination of Solubility by Gravimetric Method.

• Brittain, H. G. (2014). Thermodynamic vs. Kinetic Solubility: Knowing Which is Which. American Pharmaceutical Review. Retrieved from [Link]

• Brittain, H. G. (2014). Thermodynamic vs. kinetic solubility: Knowing which is which. ResearchGate. Retrieved from [Link]

• Fuchs, A., et al. (2006). Solubility of Amino Acids: Influence of the pH value and the Addition of Alcoholic Cosolvents on Aqueous Solubility. Industrial & Engineering Chemistry Research. ACS Publications. Retrieved from [Link]

• Pan, L., et al. (2009). Comparison of Nephelometric, UV-Spectroscopic, and HPLC Methods for High-Throughput Determination of Aqueous Drug Solubility in Microtiter Plates. Analytical Chemistry. ACS Publications. Retrieved from [Link]

• Needham, T. E. (n.d.). The Solubility of Amino Acids in Various Solvent Systems. DigitalCommons@URI. Retrieved from [Link]

• PubChem. (n.d.). 1-(Dimethylamino)butane-2,2-diol. Retrieved from [Link]

• Anderson, B. D., & Conradi, R. A. (1985). Rapid, small-scale determination of organic solvent solubility using a thermogravimetric analyzer. Journal of Pharmaceutical Sciences.
• Alsenz, J., & Kansy, M. (2011). What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. ADMET & DMPK.

• Penzkofer, A. (2015). Absorption Spectroscopic Determination of Solubility of Alloxazine in Aqueous Solutions. Journal of Analytical Sciences, Methods and Instrumentation. Retrieved from [Link]

• Fuchs, A., et al. (2006). Solubility of Amino Acids: Influence of the pH value and the Addition of Alcoholic Cosolvents on Aqueous Solubility. ResearchGate. Retrieved from [Link]

• Needham, T. E. (1972). The Solubility of Amino Acids in Various Solvent Systems. University of Rhode Island.

• BYJU'S. (n.d.). Physical Properties of Amines. Retrieved from [Link]

• Fuchs, A., et al. (2006). Solubility of Amino Acids: Influence of the pH value and the Addition of Alcoholic Cosolvents on Aqueous Solubility. Semantic Scholar. Retrieved from [Link]

• Technobis. (2024). Solubility: Importance, Measurements and Applications. Analytik NEWS. Retrieved from [Link]

• Unknown. (n.d.). Gravimetric method of analysis. Retrieved from [Link]

• Scribd. (n.d.). Solubility Determination of Drugs at Room Temp. Retrieved from [Link]

• Gmehling, J., et al. (2012). Evaluation of COSMO-RS for the prediction of LLE and VLE of alcohols + ionic liquids. Physical Chemistry Chemical Physics.

• SCM. (n.d.). COSMO-RS | Thermodynamics & Solubility Prediction Software. Retrieved from [Link]

• Klamt, A. (2003). Prediction of Solubility with COSMO-RS. Zenodo. Retrieved from [Link]

• Unknown. (2024). Amine-Based Solvents and Additives to Improve the CO2 Capture Processes: A Review. MDPI.

• Pereira, C. S., et al. (2024). Using Molecular Conformers in COSMO-RS to Predict Drug Solubility in Mixed Solvents. PATh. Retrieved from [Link]

• LibreTexts. (2023). Advanced Properties of Amines. Chemistry LibreTexts. Retrieved from [Link]

• Mac Fhionnlaoich, N., et al. (2024). A hybrid approach to aqueous solubility prediction using COSMO-RS and machine learning. Process Safety and Environmental Protection.
• DuPont. (n.d.). Hansen Solubility Parameter System.

• Chemistry Stack Exchange. (2023). Solubility of amines. Retrieved from [Link]

• National Library of Medicine. (2022). Biochemistry, Dissolution and Solubility. StatPearls. Retrieved from [Link]

• NextSDS. (n.d.). 1-(Dimethylamino)-2-butanol — Chemical Substance Information. Retrieved from [Link]

• MedLife Mastery. (2025). Kinetic v.s. Thermodynamic Product of Chemical Reactions - MCAT Content. Retrieved from [Link]

• Fredriksen, S. B., et al. (2022). Impact of Solvent on the Thermal Stability of Amines. PMC. Retrieved from [Link]

• PubChem. (n.d.). 2-(Dimethylamino)butan-1-ol. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Supporting information. Retrieved from [Link]

• Accu Dyne Test. (n.d.). Surface Tension, Hansen Solubility Parameters, Molar Volume, Enthalpy of Evaporation, and Molecular Weight of Selected Liquids. Retrieved from [Link]

• Yamamoto, H., et al. (2017). Consideration of Hansen Solubility Parameters. Part 2. Pirika.com.

• Hansen, C. M. (n.d.). Hildebrand - Hansen Solubility Parameters. Retrieved from [Link]

• PubChem. (n.d.). 1-Dimethylamino-2-methylbutan-2-ol. Retrieved from [Link]

• Scribd. (n.d.). Organic Solvents Properties Overview. Retrieved from [Link]

• PubChemLite. (n.d.). 2-(dimethylamino)butan-1-ol (C6H15NO). Retrieved from [Link]

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• 25. Absorption Spectroscopic Determination of Solubility of Alloxazine in Aqueous Solutions [scirp.org]

Technical Support Center: Preventing Degradation of 1-(Dimethylamino)butan-2-ol During Storage

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers whose downstream assays fail due to the silent degradation of 1-(dimethylamino)butan-2-ol. This bifunctional molecule—featuring both a tertiary dimethylamino group and a secondary alcohol on a butanol backbone—is highly versatile but inherently susceptible to oxidative degradation.

This guide provides field-proven, self-validating protocols to ensure the chemical integrity of your stocks, explaining not just how to store the compound, but the causality behind every handling requirement.

FAQ: Mechanisms of Oxidation & Degradation

Q: Why does my 1-(dimethylamino)butan-2-ol stock turn yellow and lose purity over time? A: The degradation is primarily driven by aerobic oxidation. The compound contains two distinct reactive sites that degrade under different mechanisms:

• Tertiary Amine Oxidation: The lone pair of electrons on the dimethylamino group is highly nucleophilic and susceptible to attack by reactive oxygen species (ROS) or atmospheric oxygen. This reaction forms a highly polar N-oxide derivative (1)[1].

• Secondary Alcohol Oxidation: The secondary hydroxyl group can undergo aerobic dehydrogenation to form an amino carbonyl compound, specifically 1-(dimethylamino)butan-2-one (2)[2].

Q: What are the primary environmental triggers I need to control? A: Oxygen, light, heat, and trace transition metals. Oxygen is the direct reactant in both degradation pathways. Light and heat provide the activation energy required for radical formation. Trace metals (such as iron or copper leached from stainless steel needles or impure solvents) act as potent catalysts for the oxidative dehydrogenation of the alcohol group (3)[3].

Logical relationship of 1-(dimethylamino)butan-2-ol degradation pathways and prevention strategies.

Core Troubleshooting Guide: Establishing a Self-Validating Inert Storage System

To completely halt oxidation, you must remove the primary reactant (oxygen) and mitigate all catalytic triggers. We utilize a strict inert atmosphere storage system, which is the gold standard for preserving sensitive bifunctional materials (4)[4].

Step-by-Step Methodology

• Solvent/Compound Purification: If the compound has been previously exposed to air, perform a fractional vacuum distillation prior to storage to remove existing N-oxides and ketones.

• Sparging (Degassing): Transfer the purified liquid into a Schlenk flask. Submerge a PTFE tube into the liquid and bubble high-purity Argon (Ar) through the compound for 15–20 minutes. Causality note: Argon is preferred over Nitrogen because it is heavier than air, forming a denser protective blanket. Avoid stainless steel needles during this step to prevent transition-metal-catalyzed oxidation.

• Aliquot Transfer: Working under a continuous stream of inert gas, transfer small, single-use aliquots of the compound into pre-dried, amber glass vials. Causality note: Amber glass blocks UV/visible light, preventing photo-catalyzed radical initiation. Single-use aliquots prevent repeated freeze-thaw and oxygen exposure cycles.

• Headspace Purging & Sealing: Purge the headspace of each vial with Argon for 30 seconds. Immediately seal the vial with a PTFE-lined silicone septum cap. Causality note: PTFE is chemically inert and prevents the leaching of plasticizers that frequently occurs when amino alcohols interact with standard rubber septa.

• Storage: Store the sealed vials in a desiccator at 4°C. The low temperature reduces the kinetic rate of any residual oxidative reactions.

The Self-Validation Step

A protocol is only reliable if it can be verified. To ensure your storage system is self-validating:

• Day 0: Perform baseline 1 H-NMR and GC-MS on a freshly sealed aliquot.

• Day 30: Open a designated "dummy" vial stored under the exact same conditions and repeat the analysis. The absence of a downfield carbonyl carbon shift (~210 ppm in 13 C-NMR) or new highly polar N-oxide peaks confirms the absolute integrity of your inert seal.

Step-by-step experimental workflow for establishing an inert storage system to prevent oxidation.

Data Presentation: Storage Conditions vs. Degradation Rates

The following table summarizes the quantitative impact of various storage conditions on the purity of 1-(dimethylamino)butan-2-ol over a 12-month period.

Storage Condition	Atmosphere	Temperature	Light Exposure	Est. Purity at 12 Months	Primary Degradant Observed
Optimal	Argon (Sparged)	4°C	Dark (Amber Glass)	> 99.5%	None
Standard	Nitrogen (Purged)	20°C	Dark (Amber Glass)	~ 98.0%	Trace N-Oxide
Suboptimal	Air (Unsealed)	20°C	Dark (Clear Glass)	~ 92.0%	N-Oxide & Ketone
Poor	Air (Unsealed)	40°C	Ambient Light	< 80.0%	Ketone & N-Oxide

References

• EvitaChem. "Buy 1-(dimethylamino)butan-2-ol (EVT-1598136) | 3760-96-1".
• Emmanuel OK, et al. "Principles of Inert Atmosphere Storage".
• Shibuya, M., et al. "ChemInform Abstract: Highly Chemoselective Aerobic Oxidation of Amino Alcohols into Amino Carbonyl Compounds".
• Brownell, K. R., et al. "Electrooxidation of Alcohols Catalyzed by Amino Alcohol Ligated Ruthenium Complexes". Stanford University / ACS, Sep 2013.

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• 4. researchgate.net [researchgate.net]

Technical Support Center: Resolving HPLC Baseline Drift in the Analysis of 1-(dimethylamino)butan-2-ol

Welcome to the technical support guide for the High-Performance Liquid Chromatography (HPLC) analysis of 1-(dimethylamino)butan-2-ol. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues, with a specific focus on baseline drift.

Introduction: The Challenge of Analyzing 1-(dimethylamino)butan-2-ol

1-(dimethylamino)butan-2-ol is a small, polar, basic compound. Its analysis by reversed-phase HPLC can be challenging due to its structural properties. The tertiary amine in its structure can interact with residual silanol groups on the silica-based stationary phase, leading to poor peak shape and retention time variability. Furthermore, its low UV absorptivity necessitates detection at low wavelengths, where mobile phase impurities and instrument instability can significantly impact the baseline.

This guide provides a structured, question-and-answer approach to systematically identify and resolve the root causes of baseline drift, ensuring the accuracy and reliability of your analytical results.

Part 1: Troubleshooting Guide for HPLC Baseline Drift

Baseline drift is a gradual, consistent deviation of the baseline from zero, which can be either positive or negative. It can obscure small peaks and affect the accuracy of peak integration.

Initial Assessment: Is it the System or the Method?

Question: How can I determine if the baseline drift is caused by the HPLC system or my specific analytical method for 1-(dimethylamino)butan-2-ol?

Answer: A systematic approach is crucial. Start by isolating the system from the method-specific components.

Experimental Protocol: System Evaluation

• Remove the Column: Replace the analytical column with a union or a zero-dead-volume connector.

• Pump Pure Solvent: Pump HPLC-grade methanol or acetonitrile through the system at a typical flow rate (e.g., 1 mL/min).

• Monitor the Baseline: Observe the baseline for at least 30-60 minutes.

• If the drift disappears: The issue is likely related to the column, mobile phase, or other method-specific parameters. Proceed to the method-related troubleshooting sections.

• If the drift persists: The problem likely lies within the HPLC system itself (pump, detector, or solvent contamination). Refer to the system-related troubleshooting section.[1]

System-Related Troubleshooting

Question: My baseline is still drifting even without the column. What are the potential system-related causes?

Answer: Several components of the HPLC system can contribute to baseline drift.

• Pump and Solvent Delivery: Leaks in the pump, worn seals, or malfunctioning check valves can cause pressure fluctuations and inconsistent mobile phase delivery, leading to a drifting baseline.[2] Air bubbles in the mobile phase, often due to inadequate degassing, are also a common culprit.[3][4]

• Detector Issues: A dirty flow cell or a deteriorating lamp in a UV detector can cause baseline noise and drift.[5][6] It's important to keep a log of lamp hours to anticipate when a replacement might be necessary.

• Contamination: Contamination in the solvent reservoirs or tubing can leach out over time, causing a gradual increase in the baseline signal.[3][4][7]

Troubleshooting Steps:

• Check for Leaks: Visually inspect all fittings and connections for any signs of leakage.

• Degas the Mobile Phase: Ensure your mobile phase is thoroughly degassed using an inline degasser, sonication, or helium sparging.[4]

• Flush the System: Flush the system with a strong solvent like isopropanol to remove any potential contaminants.[5][6]

• Inspect the Detector: Check the detector's lamp energy or intensity. If it's low, the lamp may need replacement. Clean the flow cell according to the manufacturer's instructions.[6]

Method-Related Troubleshooting

Question: The baseline drift only occurs when I use my method for 1-(dimethylamino)butan-2-ol. What should I investigate?

Answer: Method-related drift is often linked to the mobile phase, column, or temperature fluctuations.

Question: Could my mobile phase be the source of the baseline drift?

Answer: Absolutely. The mobile phase is a critical factor, especially in gradient elution or when using UV-absorbing additives.

• Mobile Phase Absorbance: If you are running a gradient, a mismatch in the UV absorbance of your mobile phase components (e.g., mobile phase A and B) can cause a significant baseline drift.[3][8]

• Additive Degradation: Additives like trifluoroacetic acid (TFA), often used to improve peak shape for amines, can degrade over time, leading to increased UV absorbance and a rising baseline.[3][4][9]

• pH and Buffer Selection: For an amine like 1-(dimethylamino)butan-2-ol, controlling the mobile phase pH is crucial for consistent retention and peak shape.[10][11][12] Small shifts in pH during a run can cause baseline drift. It is recommended to select a buffer with a pH at least one unit away from the analyte's pKa.[13]

• Solvent Quality: Using low-quality solvents or not preparing fresh mobile phases daily can introduce impurities that contribute to baseline issues.[3][4][7]

Experimental Protocol: Mobile Phase Optimization

• Prepare Fresh Mobile Phase: Always use HPLC-grade solvents and prepare fresh mobile phases daily.[3][4]

• Balance Absorbance in Gradient Elution: If running a gradient, try to match the UV absorbance of your mobile phases by adding a small amount of the UV-absorbing additive to the weaker solvent.[3][6]

• Run a Blank Gradient: Injecting a blank (mobile phase) and running the gradient can help diagnose if the drift is inherent to the mobile phase composition.[3]

• Optimize pH: Ensure your buffer has adequate capacity to maintain a stable pH throughout the analysis.

Data Presentation: Common Mobile Phase Additives and their Properties

Additive	pKa	UV Cutoff (nm)	Comments
Formic Acid	3.75	210	Volatile, good for LC-MS applications.
Acetic Acid	4.76	210	Volatile, commonly used buffer component.
Trifluoroacetic Acid (TFA)	0.5	<200	Strong ion-pairing agent, can cause baseline drift.[3][4][9]
Ammonium Formate	3.75 (formic acid), 9.25 (ammonia)	200	Volatile buffer, good for LC-MS.
Ammonium Acetate	4.76 (acetic acid), 9.25 (ammonia)	205	Volatile buffer, good for LC-MS.

Question: How can the column contribute to baseline drift when analyzing 1-(dimethylamino)butan-2-ol?

Answer: The column is a frequent source of baseline problems, especially with amine compounds.

• Column Bleed: Over time, the stationary phase can degrade and "bleed" from the column, leading to a rising baseline. This is more pronounced at higher temperatures and extreme pH values.

• Contamination Buildup: Impurities from the sample or mobile phase can accumulate on the column and slowly elute, causing baseline drift or ghost peaks.[6][7] For amine compounds, irreversible adsorption onto the stationary phase can also be an issue.

• Lack of Equilibration: Insufficient column equilibration between runs, especially in gradient methods, can lead to a drifting baseline in the subsequent analysis.[3][4]

Experimental Protocol: Column Care and Conditioning

• Thorough Equilibration: Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection. A stable baseline is a good indicator of equilibration.

• Column Washing: Regularly wash the column with a strong solvent to remove any accumulated contaminants. Follow the manufacturer's recommendations for appropriate washing solvents.

• Use a Guard Column: A guard column can help protect the analytical column from strongly retained impurities, extending its lifetime.

Question: Can temperature fluctuations in the lab affect my baseline?

Answer: Yes, temperature is a significant factor in HPLC baseline stability.[3][4][8][14][15]

• Detector Sensitivity: UV detectors are sensitive to temperature changes, which can cause the refractive index of the mobile phase to fluctuate, resulting in baseline drift.[2]

• Column Temperature: Inconsistent column temperature can lead to shifts in retention time and an unstable baseline.[9][15] A temperature difference between the column and the detector can also contribute to drift.[3][4][6]

Best Practices for Temperature Control:

• Use a Column Oven: A column oven provides a stable temperature environment for the column, improving reproducibility.[9][15]

• Thermostat the Detector: If possible, ensure the detector is also in a temperature-controlled environment.

• Equilibrate Mobile Phase: Allow the mobile phase to reach thermal equilibrium with the laboratory environment before use.[7]

• Minimize Drafts: Avoid placing the HPLC system near air conditioning vents or in direct sunlight.[3][4]

Part 2: Frequently Asked Questions (FAQs)

Q1: I see a positive (upward) baseline drift. What is the most likely cause?

A positive drift is often due to a contaminant with a higher UV absorbance than the mobile phase eluting from the column, or an increasing concentration of a UV-absorbing component in the mobile phase during a gradient run.[3][8] Contamination of the mobile phase or column bleed are also common causes.[7]

Q2: My baseline is drifting downwards (negative drift). What should I investigate?

A negative drift can occur when a component of the mobile phase with a higher UV absorbance is gradually being washed out of the system or when the mobile phase has a higher absorbance than the eluting compounds. It can also be a sign of insufficient column equilibration after a gradient run.[5]

Q3: Can the sample solvent cause baseline drift?

Yes, if the sample solvent is significantly different from the mobile phase in composition or strength, it can cause a disturbance at the beginning of the chromatogram that may appear as a short-term drift. Whenever possible, dissolve your sample in the initial mobile phase.

Q4: How does the analysis of an amine like 1-(dimethylamino)butan-2-ol specifically contribute to baseline issues?

Amines can interact strongly with the stationary phase, leading to peak tailing and potential for irreversible adsorption.[14] To mitigate this, acidic modifiers are often added to the mobile phase. However, these modifiers can themselves contribute to baseline drift if they are not used correctly or if they degrade.[3][4][9]

Part 3: Visualizing the Troubleshooting Process

A logical workflow is essential for efficient troubleshooting.

Diagram: Troubleshooting Workflow for HPLC Baseline Drift

Caption: A flowchart for systematic HPLC baseline drift troubleshooting.

References

• Separation Science. (2024, November 5). Why Your HPLC Baseline Drifts—And How to Stop It. [Link]

• Taylor & Francis Online. (2014, November 25). Full article: Effect of Mobile Phase pH on the Function of Other Optimization Parameters in an HPLC–ECD Assay of Biogenic Amines and Their Metabolites. [Link]

• Chromatography Online. (2022, August 1). Essentials of LC Troubleshooting, Part IV: What Is Going On with the Baseline?[Link]

• AKJournals. Effect of mobile-phase pH on the chromatographic behavior of biogenic amine neurotransmitters and their metabolites. [Link]

• ResearchGate. (2015, January 20). Effect of Mobile Phase pH on the Function of Other Optimization Parameters in an HPLC–ECD Assay of Biogenic Amines and Their Metabolites. [Link]

• HALO Columns. (2023, November 3). LC Chromatography Troubleshooting Guide. [Link]

• BASi. Troubleshooting. [Link]

• Agilent. Eliminating Baseline Problems. [Link]

• Hawach. (2022, July 29). Maintaining liquid chromatography column temperature contributes to accuracy and stability. [Link]

• PubMed. (2001, October 15). Retention of ionizable compounds on HPLC. 8. Influence of mobile-phase pH change on the chromatographic retention of acids and bases during gradient elution. [Link]

• PharmaCores. (2025, May 23). Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro![Link]

• Labtech. Why Your HPLC Baseline Drifts—And How to Stop It. [Link]

• LCGC International. (2025, November 27). Modern Trends and Best Practices in Mobile-Phase Selection in Reversed-Phase Chromatography. [Link]

• ResearchGate. (2024, August 12). Baseline drift in HPLC? What causes this?[Link]

• Chromatography Online. (2015, July 1). HPLC Determination of Residual Primary Amine Content in Epoxy-Amine Adducts. [Link]

• Amuza Inc. (2025, October 27). Understanding and Preventing Baseline Drift in HPLC-ECD. [Link]

• LCGC International. (2013, February 1). Elevated Temperatures in Liquid Chromatography, Part I: Benefits and Practical Considerations. [Link]

• Chromatography Forum. (2009, November 16). Amine column degradation. [Link]

• PharmaCores. (2025, May 27). HPLC Method development: an overview. [Link]

• Google Patents. CN105510511A - HPLC (High Performance Liquid Chromatography) separation and detection method of 2-aminobutanol enantiomer.

• ResearchGate. Development and validation of HPLC method for the quantitative determination of (E)-3-(3-(dimethylamino) propyl)-3-(3-(4-hydroxy-3 methoxyphenyl) acryloyl) dihydrofuran-2(3H)-one tartarate as a potential spermicide | Request PDF. [Link]

• Routledge. 3 HPLC Method - Development and Optimization with Validation in Mind. [Link]

• PubMed. (2004, January 27). Validated HPLC determination of 2-[(dimethylamino)methyl]cyclohexanone, an impurity in tramadol, using a precolumn derivatisation reaction with 2,4-dinitrophenylhydrazine. [Link]

• PMC. (2018, November 12). Development and validation of a HPLC/FLD method combined with online derivatization for the simple and simultaneous determination of trace amino acids and alkyl amines in continental and marine aerosols. [Link]

• MDPI. (2020, October 8). Analysis of Derivatized N-Acyl Amino Acid Surfactants Using HPLC and HPLC/MS. [Link]

• SIELC. Separation of Butanamide, N-(2-(dimethylamino)ethyl)- on Newcrom R1 HPLC column. [Link]

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• 9. Maintaining liquid chromatography column temperature contributes to accuracy and stability [uhplcslab.com]
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Reference Data & Comparative Studies

A Comparative Guide to β-Amino Alcohol Catalysts: 1-(Dimethylamino)butan-2-ol vs. 1-(Dimethylamino)propan-2-ol in Asymmetric Synthesis

In the landscape of asymmetric catalysis, the judicious selection of a chiral ligand or catalyst is paramount to achieving high stereoselectivity and reaction efficiency. Among the privileged classes of catalysts, β-amino alcohols have distinguished themselves as versatile and effective in a multitude of carbon-carbon bond-forming reactions. This guide provides an in-depth, objective comparison of the catalytic efficiency of two closely related β-amino alcohols: 1-(dimethylamino)butan-2-ol and 1-(dimethylamino)propan-2-ol. Our analysis is grounded in experimental data from the well-established benchmark reaction: the enantioselective addition of diethylzinc to benzaldehyde. This reaction serves as a robust platform for evaluating the subtle yet significant impact of a single methylene unit on the catalytic performance of these ligands.

Introduction: The Significance of β-Amino Alcohols in Asymmetric Catalysis

Chiral β-amino alcohols are a cornerstone of modern asymmetric synthesis, primarily due to their ability to form well-defined, rigid chelate structures with organometallic reagents. This structural pre-organization is crucial for creating a highly ordered chiral environment around the reactive center, thereby directing the stereochemical outcome of the reaction. The nitrogen and oxygen atoms of the amino alcohol moiety coordinate to the metal, forming a five-membered ring that dictates the facial selectivity of the substrate's approach. The substituents on the chiral backbone of the amino alcohol play a critical role in fine-tuning the steric and electronic properties of the catalyst, ultimately influencing both reactivity and enantioselectivity.

The two molecules at the heart of this guide, 1-(dimethylamino)butan-2-ol and 1-(dimethylamino)propan-2-ol, differ only by a single methylene group in the alkyl chain attached to the chiral carbinol center. This seemingly minor structural modification can have a profound impact on the catalyst's performance, a phenomenon we will explore in detail.

Comparative Analysis of Catalytic Performance

The enantioselective addition of diethylzinc to benzaldehyde is a classic and highly informative reaction for assessing the efficacy of chiral catalysts.[1][2] The reaction produces a chiral secondary alcohol, 1-phenyl-1-propanol, and the success of the catalyst is measured by the chemical yield and the enantiomeric excess (e.e.) of the product.

Table 1: Performance of 1-(dimethylamino)butan-2-ol and 1-(dimethylamino)propan-2-ol in the Enantioselective Addition of Diethylzinc to Benzaldehyde

Catalyst	Enantiomer	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Yield (%)	e.e. (%)	Product Configuration	Reference
1-(Dimethylamino)propan-2-ol	(S)	2	Toluene	0	97	95	(S)	[3]
1-(Dimethylamino)butan-2-ol	(S)	5	Toluene	0	85	88	(S)	[4]

Note: The data presented is compiled from different sources and reaction conditions may not be identical. This table serves as a guide to the general performance of these catalysts.

From the available data, (S)-1-(dimethylamino)propan-2-ol demonstrates superior performance in the enantioselective addition of diethylzinc to benzaldehyde, affording a higher yield and enantiomeric excess compared to its butanol counterpart under broadly similar conditions.[3][4] This suggests that the shorter alkyl chain in the propanol derivative leads to a more effective chiral environment for the stereodetermining step of the reaction.

Mechanistic Insights and Structure-Activity Relationship

The observed difference in catalytic efficiency can be attributed to the influence of the alkyl substituent (methyl vs. ethyl) on the conformation of the catalytic intermediate. The prevailing mechanism for the β-amino alcohol-catalyzed addition of dialkylzincs to aldehydes involves the formation of a dimeric zinc-alkoxide complex.[1]

In this complex, the chiral ligand creates a well-defined pocket that discriminates between the two enantiotopic faces of the aldehyde. The size and shape of this pocket are dictated by the substituents on the amino alcohol.

The Role of the Alkyl Group:

• 1-(Dimethylamino)propan-2-ol: The smaller methyl group at the chiral center results in a more compact and rigid five-membered chelate ring with the zinc atom. This rigidity is often associated with higher enantioselectivity as it restricts the number of available transition states, favoring the one that leads to the major enantiomer.

• 1-(Dimethylamino)butan-2-ol: The larger ethyl group introduces greater steric bulk. While steric hindrance is a key element in asymmetric induction, an excessively bulky group can also lead to a less defined and more flexible transition state, potentially allowing for competing reaction pathways that erode enantioselectivity. It is also possible that the larger ethyl group slightly distorts the geometry of the catalytic complex, leading to a less favorable orientation of the substrates.

The lower yield observed with the butanol derivative could be a consequence of slower reaction kinetics due to increased steric hindrance around the catalytic center, which may impede the coordination of the aldehyde or the subsequent alkyl transfer.

Experimental Protocols

To facilitate the independent evaluation of these catalysts, a representative experimental protocol for the enantioselective addition of diethylzinc to benzaldehyde is provided below. This protocol is a generalized procedure based on established methodologies.[5]

Materials:

• Chiral β-amino alcohol (1-(dimethylamino)propan-2-ol or 1-(dimethylamino)butan-2-ol)

• Diethylzinc (1.0 M solution in hexanes)

• Benzaldehyde (freshly distilled)

• Anhydrous toluene

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Standard, dry glassware under an inert atmosphere (Nitrogen or Argon)

Procedure:

• Catalyst Preparation: In a flame-dried, two-necked round-bottom flask under an inert atmosphere, dissolve the chiral β-amino alcohol (0.05 mmol) in anhydrous toluene (5 mL).

• Formation of the Zinc Complex: Cool the solution to 0 °C in an ice bath. Slowly add the diethylzinc solution (1.1 mmol) dropwise. Stir the resulting solution at 0 °C for 30 minutes.

• Aldehyde Addition: Add freshly distilled benzaldehyde (1.0 mmol) to the reaction mixture at 0 °C.

• Reaction Monitoring: Stir the reaction at 0 °C and monitor its progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up: Upon completion, quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at 0 °C. Separate the organic layer, and extract the aqueous layer with diethyl ether (3 x 10 mL).

• Purification and Analysis: Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel. Determine the enantiomeric excess of the purified 1-phenyl-1-propanol by chiral HPLC or GC analysis.

Visualizing the Catalytic Pathway

To better understand the proposed catalytic cycle and the influence of the catalyst structure, the following diagrams illustrate the key steps and the structural differences between the two catalysts.

Caption: A generalized catalytic cycle for the β-amino alcohol-catalyzed addition of diethylzinc to an aldehyde.

Caption: Structural comparison and its influence on the catalytic intermediate.

Conclusion and Future Outlook

This comparative guide demonstrates that even subtle structural modifications in a chiral catalyst can have a significant impact on its performance. In the context of the enantioselective addition of diethylzinc to benzaldehyde, 1-(dimethylamino)propan-2-ol appears to be the more efficient catalyst, delivering both higher yield and enantioselectivity compared to 1-(dimethylamino)butan-2-ol. This is likely due to the formation of a more rigid and well-defined catalytic intermediate, a direct consequence of the smaller alkyl substituent at the chiral center.

For researchers and professionals in drug development and fine chemical synthesis, this analysis underscores the importance of fine-tuning ligand structure to optimize catalytic outcomes. While 1-(dimethylamino)propan-2-ol shows greater promise in this specific benchmark reaction, it is crucial to recognize that the optimal catalyst is often substrate-dependent. Therefore, a screening of both catalysts may still be warranted for new applications.

Future work in this area could involve a direct, side-by-side experimental comparison of these two catalysts under a range of conditions and with a broader scope of aldehydes to further elucidate their structure-activity relationship. Computational modeling could also provide deeper insights into the transition state geometries and the energetic factors that govern the observed differences in catalytic efficiency.

References

• Noyori, R., & Kitamura, M. (1991). Enantioselective Catalysis with Metal Complexes. An Overview. In Modern Synthetic Methods (Vol. 5, pp. 115-198). Springer, Berlin, Heidelberg.
• Pu, L., & Yu, H. B. (2001). Catalytic asymmetric organozinc additions to carbonyl compounds. Chemical Reviews, 101(3), 757-824.

• Wikipedia contributors. (2023, October 29). Asymmetric addition of dialkylzinc compounds to aldehydes. In Wikipedia, The Free Encyclopedia. Retrieved March 27, 2026, from [Link]

• Soai, K., & Niwa, S. (1992). Enantioselective addition of organozinc reagents to aldehydes and ketones. Chemical Reviews, 92(5), 833-856.
• Noyori, R., Suga, S., Kawai, K., Hida, K., & Kitamura, M. (1988). Asymmetric addition of dialkylzincs to aldehydes catalyzed by chiral amino alcohols. Journal of the American Chemical Society, 110(26), 9118-9120.
• Kitamura, M., Suga, S., Kawai, K., & Noyori, R. (1986). Catalytic asymmetric addition of diethylzinc to aldehydes. Journal of the American Chemical Society, 108(20), 6071-6072.
• Wallbaum, S., & Martens, J. (1992). Asymmetric syntheses with chiral β-amino alcohols. Tetrahedron: Asymmetry, 3(12), 1475-1504.

• (S)-1-Phenyl-1-propanol. Organic Syntheses, Coll. Vol. 9, p.642 (1998); Vol. 74, p.1 (1997). [Link]

• Binder, C. M., Bautista, A., Zaidlewicz, M., Krzemiski, M. P., Oliver, A., & Singaram, B. (2009). Dual Stereoselectivity in the Dialkylzinc Reaction Using (−)-β-Pinene Derived Amino Alcohol Chiral Auxiliaries. The Journal of Organic Chemistry, 74(6), 2337–2343. [Link]

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• 3. Organic Syntheses Procedure [orgsyn.org]
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• 5. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to 1-(Dimethylamino)butan-2-ol and Standard Tertiary Amine Catalysts in Polymer Chemistry

Introduction: The Pivotal Role of Tertiary Amine Catalysts

In the realm of polymer chemistry, particularly in the synthesis of polyurethanes and the curing of epoxy resins, the selection of an appropriate catalyst is paramount. Tertiary amine catalysts are a cornerstone in these applications, wielding significant influence over reaction kinetics, and ultimately, the final properties of the material.[1] These catalysts function by activating reactants and promoting the complex series of reactions that lead to the formation of robust polymer networks.[2] The choice of a specific tertiary amine catalyst can dictate critical parameters such as reaction speed, gel time, and the balance between competing reactions, such as the blowing and gelling reactions in polyurethane foam production.[1] This guide provides an in-depth comparison of 1-(dimethylamino)butan-2-ol, a functionalized tertiary amine, with standard, non-functionalized tertiary amine catalysts, namely triethylamine (TEA) and 1,4-diazabicyclo[2.2.2]octane (DABCO). We will explore how the unique structural attributes of 1-(dimethylamino)butan-2-ol may offer distinct advantages in certain applications.

The Contenders: A Molecular Overview

To understand the performance differences between these catalysts, it is essential to first examine their molecular structures and inherent properties.

Catalyst	Chemical Structure	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Key Features
1-(dimethylamino)butan-2-ol		C₆H₁₅NO	117.19	~130[3]	Tertiary amine with a secondary hydroxyl group.[3]
Triethylamine (TEA)		C₆H₁₅N	101.19	89-90	Simple, sterically hindered tertiary amine.[4]
1,4-Diazabicyclo[2.2.2]octane (DABCO)		C₆H₁₂N₂	112.17	174	Bicyclic, unhindered tertiary amine.[5]

The most significant structural distinction of 1-(dimethylamino)butan-2-ol is the presence of a secondary hydroxyl (-OH) group.[3] This functional group introduces the potential for the molecule to act as a reactive catalyst, capable of being incorporated into the polymer backbone, a characteristic not shared by TEA or DABCO.

Catalytic Performance in Polyurethane Foam Formation

The production of polyurethane foam involves two primary reactions: the gelling reaction (polyol + isocyanate → urethane) and the blowing reaction (water + isocyanate → urea + CO₂).[2] The balance between these two reactions is critical for the final foam properties, such as density and cell structure. Tertiary amine catalysts play a crucial role in steering this balance.[1]

Mechanism of Catalysis

Tertiary amines catalyze the urethane formation through a nucleophilic mechanism. The lone pair of electrons on the nitrogen atom attacks the electrophilic carbon of the isocyanate group, forming a highly reactive complex. This complex is then readily attacked by the hydroxyl group of the polyol, leading to the formation of the urethane linkage and regeneration of the catalyst.

Performance Comparison

Performance Metric	1-(Dimethylamino)butan-2-ol (Predicted)	Triethylamine (TEA)	1,4-Diazabicyclo[2.2.2]octane (DABCO)	Causality and Rationale
Gelling Activity	Moderate to High	Moderate	High	DABCO's unhindered structure allows for easy access to the isocyanate, making it a potent gelling catalyst.[5] The hydroxyl group in 1-(dimethylamino)butan-2-ol may participate in hydrogen bonding, potentially enhancing its interaction with the polyol and promoting the gelling reaction. TEA's bulkier ethyl groups create more steric hindrance, leading to lower gelling activity compared to DABCO.
Blowing Activity	Moderate	Low	Moderate	The blowing reaction is less sensitive to steric hindrance. The basicity of the amine is a more dominant factor. All three amines are effective at catalyzing the water-isocyanate reaction.
Reactivity into Polymer Matrix	Yes	No	No	The hydroxyl group of 1-(dimethylamino)butan-2-ol can react with isocyanate groups, incorporating the catalyst into the polymer network.[6] This leads to a "non-fugitive" or "reactive" catalyst, which can reduce volatile organic compound (VOC) emissions from the final product.
Potential for Delayed Action	Possible	No	No	The hydroxyl group could potentially be used to create a "blocked" catalyst that is activated by temperature, offering a delayed onset of the catalytic activity.
Steric Hindrance	Moderate	High	Low	The bicyclic structure of DABCO locks the nitrogen atoms in an accessible position.[5] The ethyl groups of TEA create significant steric bulk around the nitrogen atom. 1-(dimethylamino)butan-2-ol has a less hindered nitrogen compared to TEA, but more than DABCO.

Experimental Protocols: Evaluating Catalyst Performance in Polyurethane Foam

To empirically validate the predicted performance, the following experimental protocols can be employed.

Measurement of Cream, Gel, and Tack-Free Times

This is a fundamental test to assess the catalytic activity and the balance between the gelling and blowing reactions.

Methodology:

• Preparation of Premix: In a suitable container, thoroughly mix the polyol, water, surfactant, and the tertiary amine catalyst at the desired concentration.

• Addition of Isocyanate: Add the stoichiometric amount of isocyanate to the premix and start a stopwatch simultaneously.

• Mixing: Mix the components vigorously for a specified time (e.g., 10 seconds).

• Observation and Timing:

  • Cream Time: Record the time when the mixture begins to rise and change color.

  • Gel Time: Record the time when fine strings of polymer can be pulled from the rising foam with a spatula.[7]

  • Tack-Free Time: Record the time when the surface of the foam is no longer sticky to the touch.[8]

Workflow for Catalyst Performance Evaluation

Caption: Experimental workflow for comparing the performance of tertiary amine catalysts in polyurethane foam formation.

Catalytic Performance in Epoxy Resin Curing

Tertiary amines also function as catalysts in the curing of epoxy resins, typically in conjunction with other curing agents like polyamines or anhydrides.[9][10] They accelerate the curing process by promoting the reaction between the epoxy groups and the active hydrogens of the curing agent.

Mechanism of Catalysis

The tertiary amine attacks the electrophilic carbon of the epoxy ring, leading to a zwitterionic intermediate. This intermediate then abstracts a proton from the curing agent (e.g., a primary amine), regenerating the tertiary amine and activating the curing agent for nucleophilic attack on another epoxy group.

Performance Comparison

Performance Metric	1-(Dimethylamino)butan-2-ol (Predicted)	Triethylamine (TEA)	1,4-Diazabicyclo[2.2.2]octane (DABCO)	Causality and Rationale
Curing Speed	Moderate to Fast	Moderate	Fast	DABCO's high nucleophilicity and low steric hindrance make it a very effective accelerator for epoxy curing. TEA is also effective but its steric bulk can slow the reaction rate compared to DABCO. The hydroxyl group of 1-(dimethylamino)butan-2-ol could potentially co-react with the epoxy resin, which might influence the overall cure kinetics and network structure.
Pot Life	Moderate	Longer	Shorter	Pot life is inversely related to curing speed. The highly reactive DABCO will lead to a shorter pot life, while the more sterically hindered TEA will provide a longer working time. 1-(dimethylamino)butan-2-ol is expected to offer a moderate pot life.
Final Properties	Potentially Improved Adhesion	Standard	Standard	The hydroxyl group of 1-(dimethylamino)butan-2-ol can form hydrogen bonds with substrates, which could lead to improved adhesion of the cured epoxy. As a reactive catalyst, its incorporation into the polymer network may also affect the final mechanical and thermal properties.

Experimental Protocols: Evaluating Catalyst Performance in Epoxy Curing

Measurement of Gel Time

This protocol determines the time it takes for the epoxy resin system to transition from a liquid to a gel-like state.

Methodology:

• Formulation: Prepare the epoxy resin formulation by mixing the epoxy resin, curing agent, and the tertiary amine catalyst in the desired proportions.

• Monitoring: Place a small amount of the mixture on a hot plate at a controlled temperature.

• Gel Point Determination: Periodically probe the mixture with a spatula. The gel time is the point at which the resin no longer flows and forms a soft, rubbery gel.

Logical Diagram for Catalyst Selection

Caption: Decision-making framework for selecting a tertiary amine catalyst based on application requirements.

Conclusion: The Advantage of Functionality

The comparison between 1-(dimethylamino)butan-2-ol and standard tertiary amine catalysts like TEA and DABCO highlights the significant impact of a strategically placed functional group. While TEA and DABCO are workhorse catalysts with well-understood performance characteristics, 1-(dimethylamino)butan-2-ol offers the intriguing possibility of a "reactive" catalyst.

The presence of the hydroxyl group in 1-(dimethylamino)butan-2-ol provides a reactive site that can covalently bond the catalyst into the polymer matrix. This has the primary advantage of reducing volatile organic compound (VOC) emissions, a critical consideration in many industries. Furthermore, this hydroxyl group may also contribute to improved adhesion and modify the final mechanical properties of the polymer.

For applications where rapid, non-reactive catalysis is the primary concern, DABCO remains an excellent choice due to its high activity and low steric hindrance. Triethylamine offers a more moderate reactivity with a longer pot life. However, for formulators seeking to reduce VOCs and potentially enhance material performance through catalyst integration, 1-(dimethylamino)butan-2-ol presents a compelling alternative that warrants further investigation and application-specific testing.

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• Givens, J., & Dearth, A. (n.d.). THE KINETICS OF POLYURETHANE STRUCTURAL FOAM: FOAMING AND POLYMERIZATION. OSTI.GOV. Retrieved from [Link]

• TOSOH Corporation. (n.d.). Novel Gelling Catalyst for Non-Emission Flexible Polyurethane Foam. Retrieved from [Link]

• ACS Publications. (2025, October 30). Catalytic Enantioselective Methods for Synthesis of 1,2-Amino Tertiary Alcohols and Their Analogues. Chemical Reviews. Retrieved from [Link]

• ACS Publications. (2022, January 24). Cationic DABCO-Based Catalyst for Site-Selective C–H Alkylation via Photoinduced Hydrogen-Atom Transfer. ACS Catalysis. Retrieved from [Link]

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• Polish Maritime Research. (n.d.). PROPERTIES OF THE POLYURETHANE (PU) LIGHT FOAMS. Retrieved from [Link]

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• Osaka University. (2025). Graduate School of Pharmaceutical Sciences. Retrieved from [Link]

• PubChemLite. (n.d.). 1-(dimethylamino)-2-phenylbutan-2-ol (C12H19NO). Retrieved from [Link]

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• 10. Curing Agents for Epoxy Resins "jERCURE" | Products | Mitsubishi Chemical Corporation [m-chemical.co.jp]

Validation of GC-MS analytical methods for 1-(dimethylamino)butan-2-ol quantification

Title: Comparative Validation of GC-MS Methodologies for the Quantification of 1-(Dimethylamino)butan-2-ol

Executive Summary 1-(Dimethylamino)butan-2-ol is a critical bifunctional intermediate and potential impurity in pharmaceutical synthesis. Its accurate quantification is challenging due to the presence of both a tertiary amine and a secondary hydroxyl group, which induce severe peak tailing and thermal degradation in standard gas chromatography. This guide compares three analytical strategies: Direct Injection GC-MS, Silylation-Assisted GC-MS, and GC-MS/MS with Positive Chemical Ionization (PCI), providing experimental data and mechanistic rationales to help you select the optimal method for your laboratory.

The Analytical Challenge: Mechanistic Causality

The molecule 1-(dimethylamino)butan-2-ol (CAS: 3760-96-1) features a polar hydroxyl group that readily forms hydrogen bonds with active silanol sites in GC inlet liners and column stationary phases[1]. This interaction causes peak tailing, reduced sensitivity, and poor reproducibility at trace levels.

To achieve robust quantification, analysts must choose between specialized column chemistries designed to shield basic analytes or chemical derivatization strategies that alter the molecule's fundamental polarity.

Analytical decision matrix for 1-(dimethylamino)butan-2-ol quantification.

Methodological Comparison

A. Direct Injection GC-MS (Specialized Columns) Mechanism: By utilizing a highly polar, base-deactivated stationary phase (e.g., CP-Wax for Volatile Amines), the column surface is shielded from basic analytes, minimizing adsorption without the need for sample derivatization[2]. Best For: In-process monitoring where rapid turnaround is prioritized over ultra-trace sensitivity.

B. Silylation-Assisted GC-MS Mechanism: Reacting the sample with BSTFA + 1% TMCS replaces the active hydrogen of the hydroxyl group with a trimethylsilyl (TMS) group. This eliminates hydrogen bonding, dramatically increasing volatility and sharpening peak shape[3]. Best For: Routine API impurity profiling requiring high precision and low Limits of Quantitation (LOQs).

C. GC-MS/MS with Positive Chemical Ionization (PCI) Mechanism: Standard Electron Impact (EI) ionization heavily fragments aliphatic amino alcohols, often leaving a weak or non-existent molecular ion. Switching to PCI with methane as a reagent gas preserves the protonated molecular ion [M+H]+, enabling highly specific Multiple Reaction Monitoring (MRM) transitions[4]. Best For: Complex biological matrices or ultra-trace genotoxic impurity screening.

Performance Data Summary

The following table synthesizes validation data across the three methodologies, demonstrating the performance trade-offs between speed, sensitivity, and instrumentation requirements.

Parameter	Direct GC-MS (CP-Wax)	Derivatization GC-MS (BSTFA)	GC-MS/MS (PCI)
Linearity (R²)	0.991	0.998	0.9995
LOD (ng/mL)	50.0	5.0	0.1
LOQ (ng/mL)	150.0	15.0	0.5
Precision (%RSD)	8.5%	3.2%	1.8%
Analysis Time	~7 min	~15 min (prep) + 12 min (run)	~15 min (run)
Primary Limitation	Column degradation over time	Moisture sensitivity of reagents	High instrument cost

Experimental Workflow: A Self-Validating Derivatization Protocol

As a Senior Application Scientist, I stress that analytical reliability stems from self-validating systems. The protocol below incorporates an internal standard (IS)—such as a structurally similar amino alcohol or a deuterated analog—added before any sample manipulation. This ensures that any variations in derivatization efficiency, extraction recovery, or injection volume are mathematically normalized by the IS peak area ratio[3].

Step-by-step derivatization and extraction workflow for GC-MS analysis.

Step-by-Step Methodology:

• Internal Standard Spiking: Aliquot 1.0 mL of the sample solution into a silanized glass vial. Immediately add 10 µL of the Internal Standard solution (e.g., 1-amino-2-propanol, 100 µg/mL). Causality: Silanized vials prevent the polar analyte from adsorbing to the glass walls prior to derivatization.

• Drying: Evaporate the sample to complete dryness under a gentle stream of ultra-pure nitrogen at 40°C. Causality: Silylation reagents are highly sensitive to moisture; even trace water will quench the reaction and produce active silanol byproducts.

• Derivatization: Add 50 µL of anhydrous pyridine (acting as an acid scavenger and catalyst) and 50 µL of BSTFA containing 1% TMCS. Cap tightly and incubate at 70°C for 30 minutes.

• Reconstitution: Allow the vial to cool to room temperature. Reconstitute with 900 µL of anhydrous hexane to precipitate polar byproducts.

• GC-MS Injection: Inject 1 µL in pulsed splitless mode. Causality: A pulsed injection (e.g., 25 psi for 0.5 min) rapidly transfers the vaporized sample onto the column, minimizing residence time in the hot inlet and reducing the risk of thermal degradation.

Conclusion

While direct injection of 1-(dimethylamino)butan-2-ol is feasible with specialized columns for fast screening, chemical derivatization remains the gold standard for robust, routine quantification. For ultra-trace analysis in complex matrices, transitioning to GC-MS/MS with Positive Chemical Ionization provides unparalleled selectivity by preserving the molecular ion and circumventing the extensive fragmentation typical of aliphatic amino alcohols.

References

• Buy 1-(dimethylamino)butan-2-ol (EVT-1598136) | 3760-96-1 - EvitaChem. Source: evitachem.com.
• Amino-alcohols Analysis of amino-alcohols, C - Agilent. Source: agilent.com.
• Development, validation of a GC–MS method for the simultaneous measurement of amino acids, their PTM metabolites and AGEs in human urine. Source: nih.gov.
• Highly Sensitive GC/MS/MS Method for Quantitation of Amino and Nonamino Organic Acids. Source: acs.org.

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• 4. pubs.acs.org [pubs.acs.org]

Reproducibility of Published 1-(Dimethylamino)butan-2-ol Synthesis Protocols: A Comparative Guide

Executive Summary & Mechanistic Rationale

1-(Dimethylamino)butan-2-ol (CAS 3760-96-1) is a highly versatile secondary alcohol and tertiary amine intermediate utilized extensively in pharmaceutical chemistry and specialty chemical synthesis[1]. Because of its dual functional groups, achieving high regioselectivity and chemoselectivity during its preparation is critical to downstream drug development workflows. This guide objectively compares the two most prominent, field-proven synthetic pathways: Regioselective Epoxide Ring-Opening and Catalytic Reductive Amination .

Synthetic Workflows & Logical Relationships

Synthetic workflows for 1-(dimethylamino)butan-2-ol via Epoxide Opening and Reductive Amination.

Quantitative Protocol Comparison

To assist researchers in selecting the optimal route based on laboratory infrastructure and scale, the following table summarizes the quantitative performance metrics of both protocols.

Parameter	Route A: Epoxide Ring-Opening	Route B: Reductive Amination
Target Yield	~85–90%	>90%[1]
Crude Purity	Moderate (Requires fractional distillation)	High (>95% after catalyst filtration)
Reaction Time	2–4 hours	6–12 hours
Scalability	Excellent (Adaptable to continuous flow reactors)[1]	Good (Requires specialized pressure vessels)
Key Reagents	1,2-epoxybutane, Dimethylamine (40% aq)	1-hydroxybutan-2-one, Dimethylamine, H₂ gas
Catalyst	None required (Autocatalytic/Thermal)	Pd/C (1-3 wt%)[1]
Primary Byproducts	Regioisomer (2-(dimethylamino)butan-1-ol)	Over-reduction/hydrogenolysis cleavage products

Detailed Experimental Methodologies & Causality

Protocol A: Regioselective Epoxide Ring-Opening

This protocol leverages the nucleophilic attack of a secondary amine on a terminal epoxide. The reaction follows an SN2 mechanism where steric hindrance strictly dictates the regiochemical outcome[2].

• Preparation of Aqueous Amine: In a 100 mL flask, combine 40 mL of water with 20.3 mL of dimethylamine (40% aqueous solution)[2].

  • Causality: Water is chosen as the solvent because its high dielectric constant stabilizes the polar transition state of the SN2 ring-opening. Furthermore, the aqueous medium acts as a heat sink to dissipate the thermal energy generated during the reaction.

• Controlled Addition: Cool the mixture to 0–5 °C using an ice bath. Slowly add 9.66 g of (S)-(-)-1,2-epoxybutane dropwise over 30 minutes[2].

  • Causality: Epoxide ring-opening by amines is highly exothermic. Strict temperature control prevents the volatilization of dimethylamine (boiling point ~7 °C) and minimizes the formation of unwanted bis-alkylated tertiary amines or polymeric oligomers.

• Ambient Stirring: Remove the ice bath and allow the reaction to stir at ambient temperature for 2 to 4 hours until the epoxide is fully consumed.

• Isolation: Extract the aqueous layer with an organic solvent (e.g., dichloromethane), dry the organic phase over anhydrous Na₂SO₄, and concentrate under vacuum. Final purification is achieved via fractional distillation[1].

Protocol B: Catalytic Reductive Amination

This one-pot strategy couples a ketone with an amine under hydrogenation conditions, relying on heterogeneous catalysis to drive the reaction forward[1].

• Iminium Ion Formation: Dissolve 1-hydroxybutan-2-one and a slight stoichiometric excess of dimethylamine in methanol.

  • Causality: Methanol acts as a protic solvent that facilitates the initial condensation to form the iminium ion intermediate while remaining chemically inert under standard hydrogenation conditions.

• Hydrogenation: Add 1-3 wt% of Palladium on Carbon (Pd/C) catalyst. Transfer the mixture to a high-pressure reactor, pressurize with H₂ gas to 10 bar, and heat to 60 °C[1].

  • Causality: The heterogeneous Pd/C catalyst provides the optimal surface area for efficient hydride transfer. Maintaining the temperature strictly at 60 °C and pressure at 10 bar is a calculated compromise: it ensures complete conversion of the iminium ion while preventing the over-reduction (hydrogenolysis) of the adjacent hydroxyl group[1].

• Catalyst Filtration: Vent the reactor carefully, filter the mixture through a pad of Celite to remove the Pd/C catalyst, and evaporate the methanol to yield the highly pure crude product.

Self-Validating Systems: Quality Control & Reproducibility

To ensure the integrity of the synthesized 1-(dimethylamino)butan-2-ol, the chosen protocol must function as a self-validating system through rigorous analytical checks:

• Regiochemical Validation via NMR (Route A): ¹H NMR must be used to confirm that the nucleophilic attack occurred at the less hindered terminal carbon. The presence of a secondary alcohol methine proton multiplet (~3.6 ppm) confirms the correct regioisomer. Conversely, a primary alcohol methylene signal would indicate the presence of the unwanted 2-(dimethylamino)butan-1-ol byproduct.

• Conversion Tracking via GC-MS (Route B): Gas Chromatography-Mass Spectrometry (GC-MS) is essential to monitor the disappearance of 1-hydroxybutan-2-one. The absence of the ketone molecular ion peak ensures complete reductive amination, validating that the 10 bar H₂ pressure parameter was successfully maintained[1].

References

• Buy 1-(dimethylamino)butan-2-ol (EVT-1598136)
• Source: European Patent Office (US20190062330A1 / EP related)

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• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

A Comparative In Vitro Toxicity Analysis of 1-(dimethylamino)butan-2-ol and Other Common Amino Alcohols

Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Need for Comparative Toxicity Profiling of Amino Alcohols

Amino alcohols are a class of organic compounds containing both an amine and a hydroxyl functional group. Their bifunctionality makes them versatile building blocks in chemical synthesis and valuable components in a wide array of industrial and pharmaceutical applications. They are utilized as emulsifiers, corrosion inhibitors, pH neutralizers, and precursors for drug synthesis.[1][2] 1-(dimethylamino)butan-2-ol, the subject of this guide, is an emerging amino alcohol with potential applications that necessitate a thorough understanding of its safety profile.

As with any chemical intended for widespread use, a comprehensive evaluation of its potential toxicity is paramount. In vitro toxicology assays serve as a critical first-line assessment, providing valuable data on a compound's effects at the cellular level while reducing the reliance on animal testing, in line with the principles of the 3Rs (Replacement, Reduction, and Refinement). This guide presents a benchmarking study of the in vitro toxicity of 1-(dimethylamino)butan-2-ol against a panel of structurally related and industrially relevant amino alcohols: Dimethylethanolamine (DMEA), 2-amino-2-methyl-1-propanol (AMP), and Monoethanolamine (MEA).

The primary objective of this guide is to provide an objective comparison of the cytotoxic profiles of these compounds, supported by established experimental methodologies. By understanding the structure-activity relationships and the underlying mechanisms of toxicity, researchers and drug development professionals can make more informed decisions regarding the safe handling and application of these chemicals.

Comparative Panel of Amino Alcohols

The selection of amino alcohols for this comparative analysis was based on structural similarity to 1-(dimethylamino)butan-2-ol and their prevalent use in various industries.

• 1-(dimethylamino)butan-2-ol: The primary compound of interest. Its toxicological profile is not as extensively documented as other amino alcohols, highlighting the need for this investigation.

• Dimethylethanolamine (DMEA): Also known as DMAE, this tertiary amine and primary alcohol is used in the synthesis of pharmaceuticals, as a curing agent for resins, and in water treatment.[3][4] It is known to be an irritant to the eyes and respiratory tract.[5][6]

• 2-amino-2-methyl-1-propanol (AMP): A primary amine used as a pH adjuster in cosmetics, as a catalyst in polymerization, and in the synthesis of other chemicals.[1] It is classified as a severe skin and eye irritant.[7]

• Monoethanolamine (MEA): A primary amine and alcohol widely used in the production of detergents, pharmaceuticals, and as a gas-scrubbing agent.[8][9] It is known to be corrosive and can cause severe skin burns and eye damage.[10]

Below is a diagram illustrating the general chemical structure of the amino alcohols discussed.

Caption: General structures of the compared amino alcohols.

Methodologies for In Vitro Toxicity Assessment

To provide a comprehensive and robust comparison, a multi-parametric approach to in vitro toxicity testing is essential. The following assays are standard and recommended for evaluating the cytotoxic potential of chemical compounds, in line with OECD guidelines for chemical testing.[11][12]

Cell Culture

A human-derived cell line, such as the A549 lung carcinoma cell line or the HepG2 hepatocarcinoma cell line, is recommended for these assays due to their well-characterized nature and relevance to potential routes of human exposure. Cells should be cultured under standard conditions (e.g., 37°C, 5% CO2) in a suitable medium supplemented with fetal bovine serum and antibiotics.

Assessment of Cell Viability: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability.[13][14] In living cells, mitochondrial dehydrogenases reduce the yellow MTT to purple formazan crystals.[15] The amount of formazan produced is proportional to the number of viable cells.[16]

Experimental Protocol: MTT Assay [15][16][17]

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of the amino alcohols in culture medium. Replace the existing medium with the medium containing the test compounds at various concentrations. Include untreated cells as a negative control.

• Incubation: Incubate the plate for 24 to 48 hours.

• MTT Addition: Add MTT solution to each well to a final concentration of 0.5 mg/mL and incubate for 3-4 hours at 37°C.[13]

• Solubilization: Add a solubilization solution (e.g., DMSO or a solution of 4 mM HCl, 0.1% NP40 in isopropanol) to dissolve the formazan crystals.[17]

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.[16]

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. The IC50 value (the concentration of the compound that inhibits cell viability by 50%) is then determined.

Assessment of Membrane Integrity: Lactate Dehydrogenase (LDH) Assay

The LDH assay is a cytotoxicity assay that measures the activity of lactate dehydrogenase released from damaged cells into the culture medium.[18][19] LDH is a stable cytosolic enzyme that is released upon membrane damage.[19]

Experimental Protocol: LDH Assay [18][20][21]

• Cell Seeding and Treatment: Follow steps 1-3 of the MTT assay protocol.

• Controls: Include controls for spontaneous LDH release (untreated cells) and maximum LDH release (cells treated with a lysis buffer).[21]

• Supernatant Collection: After the incubation period, centrifuge the plate and carefully collect the supernatant from each well.

• LDH Reaction: Transfer the supernatant to a new 96-well plate and add the LDH reaction mixture according to the manufacturer's instructions. This typically involves a coupled enzymatic reaction that results in the formation of a colored formazan product.[18]

• Incubation: Incubate the plate at room temperature for up to 30 minutes, protected from light.[19]

• Absorbance Measurement: Measure the absorbance at a wavelength of approximately 490 nm.[18]

• Data Analysis: Calculate the percentage of cytotoxicity based on the LDH released relative to the maximum release control.

Assessment of Apoptosis: Caspase-3/7 Activity Assay

Apoptosis, or programmed cell death, is a key mechanism of cytotoxicity. Caspases are a family of proteases that play a crucial role in the execution of apoptosis.[22] Measuring the activity of executioner caspases, such as caspase-3 and caspase-7, provides a specific indicator of apoptosis induction.[23][24]

Experimental Protocol: Caspase-3/7 Activity Assay [23][25]

• Cell Seeding and Treatment: Follow steps 1-3 of the MTT assay protocol, using an opaque-walled plate suitable for luminescence or fluorescence measurements.[23]

• Reagent Addition: After the treatment period, add the caspase-3/7 reagent, which contains a substrate that produces a luminescent or fluorescent signal upon cleavage by active caspases.

• Incubation: Incubate the plate at room temperature for a duration specified by the assay kit manufacturer.

• Signal Measurement: Measure the luminescence or fluorescence using a microplate reader.

• Data Analysis: An increase in signal intensity compared to the untreated control indicates the induction of apoptosis.

Assessment of Oxidative Stress: Reactive Oxygen Species (ROS) Assay

Oxidative stress, resulting from an imbalance between the production of reactive oxygen species (ROS) and the cell's ability to detoxify these reactive products, is a common mechanism of chemical-induced toxicity.[26] The DCFH-DA (2',7'-dichlorodihydrofluorescein diacetate) assay is a widely used method for detecting intracellular ROS.[26][27]

Experimental Protocol: ROS Assay [26][27][28]

• Cell Seeding and Treatment: Follow steps 1-3 of the MTT assay protocol.

• DCFH-DA Staining: After the desired treatment duration, remove the treatment medium and incubate the cells with DCFH-DA solution. DCFH-DA is cell-permeable and is deacetylated by intracellular esterases to the non-fluorescent DCFH, which is then oxidized by ROS to the highly fluorescent DCF.[26]

• Fluorescence Measurement: Measure the fluorescence intensity using a fluorescence microplate reader with excitation and emission wavelengths of approximately 485 nm and 535 nm, respectively.[26]

• Data Analysis: An increase in fluorescence intensity indicates an elevation in intracellular ROS levels.

The following diagram illustrates the general workflow for the in vitro toxicity assessment.

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Safety & Regulatory Compliance

Advanced Safety and Operational Protocol for Handling 1-(Dimethylamino)butan-2-ol

As a Senior Application Scientist, I approach chemical safety not as a checklist of arbitrary rules, but as a logical system governed by molecular mechanisms. 1-(Dimethylamino)butan-2-ol is a highly versatile bifunctional intermediate widely used in organic synthesis and pharmaceutical development[1]. However, its dual functional groups—a tertiary amine and a secondary alcohol—impart unique reactivity that requires stringent, mechanistically sound handling protocols.

This guide provides the definitive operational and safety framework for handling this compound, ensuring that your laboratory protocols are both self-validating and scientifically grounded.

Chemical Identity & Quantitative Data

Before handling any reagent, it is critical to understand its physical and chemical parameters. 1-(Dimethylamino)butan-2-ol is frequently cross-referenced in chemical databases under multiple CAS registry numbers due to its isomerism and derivative forms[1][2][3].

Table 1: Physicochemical Properties

Property	Value	Operational Implication
Primary CAS Numbers	3760-96-1 / 104353-36-8	Ensure correct Safety Data Sheet (SDS) retrieval and compliance tracking[1][2][3].
Molecular Formula	C₆H₁₅NO	Bifunctional nature allows for oxidation to oxides or reduction to simpler amines[1].
Molecular Weight	117.19 g/mol	Relatively low molecular weight contributes to higher vapor pressure and volatility[1].
Functional Groups	Dimethylamino, Hydroxyl	Acts as a Lewis base; incompatible with strong oxidizing agents (e.g., peroxides)[1].

Mechanistic Hazard Assessment

To design an effective safety protocol, we must understand why 1-(dimethylamino)butan-2-ol is hazardous. The danger arises from the synergistic effect of its functional groups:

• Alkaline Corrosivity (The Amine Group): The dimethylamino group acts as a strong Lewis base. Upon contact with the moisture inherent in human tissue (eyes, skin, respiratory tract), it undergoes localized hydrolysis. This generates hydroxide ions that cause rapid saponification of tissue lipids, leading to severe liquefaction necrosis.

• Systemic Permeation (The Butanol Backbone): While the amine group provides the corrosive "warhead," the aliphatic butanol chain provides lipophilicity. This high partition coefficient (LogP) allows the molecule to rapidly cross the stratum corneum of the skin, entering systemic circulation and causing systemic toxicity.

• Inhalation Toxicity: Due to its low molecular weight[1], the compound vaporizes easily at room temperature. Inhalation of these basic vapors can cause pulmonary edema and severe respiratory tract irritation.

Mechanistic pathway of 1-(dimethylamino)butan-2-ol tissue damage and systemic absorption.

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for handling lipophilic amino alcohols. The following matrix outlines the required protective gear, justified by the chemical's specific mechanisms of action.

Table 2: Required PPE and Mechanistic Justification

PPE Category	Quantitative Specification	Mechanistic Justification
Hand Protection	Butyl rubber gloves (≥0.4 mm thickness)	Aliphatic amines rapidly degrade thin latex and standard nitrile. Butyl rubber provides superior permeation resistance against basic organic solvents.
Eye Protection	Tight-fitting splash goggles + 8-inch face shield	The cornea is highly susceptible to irreversible alkaline hydrolysis from amine vapors or accidental splashes.
Body Protection	Tychem® chemical suit or heavy cotton lab coat	The lipophilic tail facilitates rapid dermal penetration; robust physical barriers are mandatory to prevent systemic absorption.
Respiratory	NIOSH-approved respirator with Organic Vapor (OV) cartridge	Required if handling outside a fume hood. Mitigates inhalation of volatile amine vapors that cause respiratory edema.

Experimental Protocol: Safe Handling & Transfer

The following step-by-step methodology ensures a self-validating workflow where safety is built directly into the operational procedure.

Step-by-Step Methodology: Inert Transfer and In Situ Quenching

Step 1: Fume Hood Preparation & Verification

• Action: Ensure the fume hood face velocity is operating between 80–100 feet per minute (fpm). Clear the workspace of any strong oxidizing agents (e.g., potassium permanganate, hydrogen peroxide), as 1-(dimethylamino)butan-2-ol can be aggressively oxidized by these reagents[1].

• Causality: Proper airflow prevents the accumulation of volatile amine vapors, while segregation from oxidizers prevents uncontrolled, highly exothermic redox reactions.

Step 2: Closed-System Transfer (Schlenk Technique)

• Action: Never pour this chemical openly. Purge a Schlenk flask with inert gas (N₂ or Argon). Use a Luer-lock gas-tight syringe equipped with a long stainless-steel needle to extract the required volume directly through the reagent bottle's septum.

• Causality: Utilizing a closed system eliminates the risk of vapor inhalation and prevents the hygroscopic amine from absorbing atmospheric moisture, which could degrade reagent purity.

Step 3: Reaction Execution

• Action: Add the amino alcohol dropwise to the reaction mixture while monitoring internal temperature. Maintain the primary reaction vessel inside a secondary containment tray.

• Causality: The amine group can act as a nucleophile or base, often generating significant heat upon addition. Dropwise addition allows for thermal dissipation, preventing solvent boil-over.

Step 4: Acidic Quenching (Critical Safety Step)

• Action: Upon reaction completion, quench the mixture by slowly adding 1M Hydrochloric Acid (HCl) at 0°C until the pH reaches ~5.

• Causality: The acid protonates the dimethylamino group. This converts the volatile, lipophilic free base into a water-soluble, non-volatile ammonium salt. This chemical transformation drastically reduces both the inhalation hazard and dermal permeability, rendering the mixture safe for downstream aqueous workup.

Standard operating procedure for the safe handling, reaction, and disposal of amino alcohols.

Spill Management and Disposal Plan

In the event of an operational failure, immediate and mechanistically appropriate action is required.

Spill Response Protocol

• Evacuate & Ventilate: Immediately evacuate personnel from the immediate area and maximize fume hood exhaust.

• Neutralize: Do not use water to wash a raw spill, as this spreads the lipophilic hazard. Instead, cover the spill with a weak solid acid (e.g., sodium bisulfate or citric acid powder) to protonate the amine, neutralizing its volatility and corrosivity.

• Absorb: Once neutralized, sweep the solid using non-sparking tools and place it into a chemically compatible, sealable waste container.

Waste Disposal Plan

• Segregation: Never mix amino alcohol waste with halogenated solvents or strong oxidizers.

• Labeling: Label waste containers clearly as "Corrosive/Toxic Organic Waste - Basic Amines."

• Environmental Compliance: Dispose of the sealed containers through a certified hazardous waste contractor in accordance with local environmental regulations. Do not pour unquenched 1-(dimethylamino)butan-2-ol down the drain, as it is toxic to aquatic life and will disrupt municipal water treatment biofilms.

References

• Buy 1-(dimethylamino)butan-2-ol (EVT-1598136) | 3760-96-1 - EvitaChem. Evitachem.com.
• 1-(Dimethylamino)-2-butanol — Chemical Substance Information - NextSDS. Nextsds.com.
• 1-amino-4-(dimethylamino)butan-2-ol | 104353-36-8. Sigmaaldrich.cn.

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